ZEN-3219

Core Science & Biosynthesis

ZEN-3219 as a BRD4 Ligand for PROTACs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ZEN-3219 as a ligand for the development of Proteolysis Targeting Chimeras (PROTACs) aimed at the degradation of the Bromodomain-containing protein 4 (BRD4). BRD4 is a key epigenetic reader and a well-validated target in oncology and other therapeutic areas. The use of PROTACs to induce the degradation of BRD4, rather than simple inhibition, offers a promising therapeutic strategy.

Introduction to ZEN-3219 and BRD4-Targeted PROTACs

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that harness the cell's natural protein disposal machinery, the ubiquitin-proteasome system, to selectively degrade target proteins. A PROTAC typically consists of a ligand that binds to the protein of interest (POI), a second ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two. This ternary complex formation (POI-PROTAC-E3 ligase) leads to the ubiquitination of the POI, marking it for degradation by the proteasome.

ZEN-3219 is a known inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, which includes BRD4. Its demonstrated binding to the bromodomains of BRD4 makes it a suitable candidate for incorporation into a PROTAC as the BRD4-targeting ligand. By conjugating ZEN-3219 to an E3 ligase ligand, a novel PROTAC can be synthesized to specifically induce the degradation of BRD4.

Quantitative Data for ZEN-3219 and a Representative BRD4 PROTAC

The following tables summarize the key quantitative data for ZEN-3219 and provide representative data for a hypothetical BRD4 PROTAC derived from it.

Table 1: Binding Affinity of ZEN-3219 to BRD4 Bromodomains

Target	Assay Type	IC50 (µM)
BRD4 (BD1)	Biochemical Assay	0.48
BRD4 (BD2)	Biochemical Assay	0.16
BRD4 (BD1BD2)	Biochemical Assay	0.47

Table 2: Representative Performance of a ZEN-3219-based BRD4 PROTAC

It is important to note that the following data are representative examples based on published BRD4 PROTACs and are intended to illustrate the expected performance of a ZEN-3219-based PROTAC. Actual values would need to be determined experimentally.

Cell Line	Assay Type	DC50 (nM)	Dmax (%)	Reference
Human Cancer Cell Line (e.g., HeLa, MDA-MB-231)	Western Blot	~7.36	>98
T-cell acute lymphoblastic leukemia (T-ALL) cells	Western Blot	~1	Not Reported

Signaling Pathways and Experimental Workflows

Visualizing the underlying biological pathways and experimental procedures is crucial for understanding the development and application of ZEN-3219-based PROTACs.

PROTAC-Mediated BRD4 Degradation and Downstream Signaling

The degradation of BRD4 by a ZEN-3219-based PROTAC is expected to impact several key signaling pathways implicated in cancer. BRD4 is a critical regulator of oncogenes such as c-Myc. Its removal leads to the downregulation of these genes, resulting in anti-proliferative effects. The following diagram illustrates the mechanism of action and its impact on downstream signaling.

Caption: Mechanism of a ZEN-3219 based PROTAC leading to BRD4 degradation and downstream effects.

Experimental Workflow for PROTAC Development and Evaluation

The development and characterization of a ZEN-3219-based PROTAC follows a structured workflow, from synthesis to in vitro and in vivo evaluation.

Caption: General workflow for the development and evaluation of a ZEN-3219 based PROTAC.

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the characterization of a ZEN-3219-based BRD4 PROTAC. These are representative protocols and may require optimization for specific experimental conditions.

Synthesis of a ZEN-3219-based PROTAC

The synthesis of a PROTAC involves the conjugation of ZEN-3219 to a chosen E3 ligase ligand (e.g., for VHL or Cereblon) via a chemical linker. A common strategy is to use 'click chemistry' or standard amide bond formation.

• Functionalization of ZEN-3219: Introduce a reactive handle (e.g., an alkyne, azide, or carboxylic acid) onto the ZEN-3219 molecule at a position that does not interfere with its binding to BRD4.

• Linker-E3 Ligand Synthesis: Synthesize the E3 ligase ligand with a complementary reactive group on the linker.

• Conjugation: React the functionalized ZEN-3219 with the linker-E3 ligase ligand moiety under appropriate reaction conditions. For example, a copper-catalyzed azide-alkyne cycloaddition (CuAAC) for 'click chemistry' or using coupling reagents like HATU for amide bond formation.

• Purification and Characterization: Purify the final PROTAC product using techniques such as high-performance liquid chromatography (HPLC). Confirm the structure and purity using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Western Blotting for BRD4 Degradation

This protocol is used to quantify the degradation of BRD4 protein in cells treated with the PROTAC.

• Cell Culture and Treatment: Seed a human cancer cell line known to express BRD4 (e.g., HeLa, MDA-MB-231) in 6-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of the ZEN-3219-based PROTAC for a specified duration (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them in RIPA buffer supplemented with protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Protein Transfer: Normalize the protein samples and separate them by SDS-polyacrylamide gel electrophoresis (SDS-PAGE). Transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. Incubate the membrane with a primary antibody against BRD4 overnight at 4°C. Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify the band intensities using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin). Calculate the percentage of BRD4 degradation relative to the vehicle control to determine the DC50 and Dmax values.

Cell Viability Assay

This assay measures the effect of BRD4 degradation on cell proliferation and viability.

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• Compound Treatment: After 24 hours, treat the cells with a serial dilution of the ZEN-3219-based PROTAC.

• Incubation: Incubate the cells for a specified period (e.g

In-Depth Technical Guide: Discovery and Preclinical Profile of ZEN-3694

A Note on Nomenclature: The compound "ZEN-3219" as specified in the query does not correspond to a publicly documented therapeutic agent. This guide focuses on ZEN-3694 , a structurally related and clinically evaluated compound from Zenith Epigenetics, which aligns with the likely interest of the query.

Audience: This document is intended for researchers, scientists, and drug development professionals interested in the technical details of the epigenetic modulator ZEN-3694.

Executive Summary

ZEN-3694 is an orally bioavailable, second-generation, pan-inhibitor of the Bromodomain and Extra-Terminal domain (BET) family of proteins. Developed by Zenith Epigenetics, it represents a significant advancement in the field of epigenetics, particularly for oncology. ZEN-3694 targets the fundamental mechanisms of gene transcription that drive cancer progression, showing potent activity in preclinical models of metastatic castration-resistant prostate cancer (mCRPC), NUT carcinoma, and other solid tumors. It functions by competitively binding to the bromodomains of BRD2, BRD3, BRD4, and BRDT, preventing their interaction with acetylated histones and thereby downregulating the expression of key oncogenes such as MYC and the Androgen Receptor (AR). This guide provides a comprehensive overview of its discovery, mechanism of action, synthesis, and key experimental data.

Discovery and Development Rationale

The development of ZEN-3694 was driven by the need for a BET inhibitor with an improved pharmacological profile over first-generation compounds, which were often based on a benzodiazepine (B76468) scaffold and had suboptimal drug-like properties. Zenith Epigenetics initiated a discovery platform to generate novel compounds with better oral bioavailability, safety, and potency.[1] This effort led to the identification of ZEN-3694, a small molecule that has demonstrated a superior safety and efficacy profile in preclinical studies and has advanced into multiple clinical trials for various oncology indications.[2][3][4] A key patent covering the ZEN-3694 compound has been issued by the United States Patent and Trademark Office (USPTO), strengthening its position in the field.[5]

Mechanism of Action

ZEN-3694 exerts its anti-neoplastic effects through epigenetic modulation. It is a potent, pan-BET inhibitor that reversibly binds to the acetylated lysine-binding pockets within the bromodomains of all four BET proteins (BRD2, BRD3, BRD4, and BRDT).

Core Mechanism:

• BET Protein Function: BET proteins act as "epigenetic readers." They recognize and bind to acetylated lysine (B10760008) residues on histone tails, which are markers of active chromatin. This binding recruits transcriptional machinery to specific gene promoters and enhancers, driving the expression of target genes.

• ZEN-3694 Intervention: By occupying the bromodomains, ZEN-3694 competitively displaces BET proteins from chromatin.

• Transcriptional Repression: This displacement leads to the collapse of super-enhancer regions and the subsequent downregulation of key oncogenic transcription factors and their target genes, most notably MYC and AR. This disruption of oncogenic signaling pathways inhibits cancer cell proliferation, survival, and resistance mechanisms.

The signaling pathway is visualized below.

Mechanism of Action of ZEN-3694 as a BET Inhibitor.

Chemical Synthesis

While the precise, step-by-step synthesis protocol is proprietary, information from patents and chemical suppliers outlines the general nature of the compound. ZEN-3694 is a small molecule with the chemical formula C₁₉H₁₉N₅O and a molecular weight of 333.39 g/mol .

Identifier	Value
IUPAC Name	(S)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-e]triazolo[4,3-a]diazepine
CAS Number	1643947-30-1
Molecular Formula	C₁₉H₁₉N₅O
Molecular Weight	333.39 g/mol

Quantitative Data Summary

ZEN-3694 has demonstrated potent activity across a range of preclinical models. Key quantitative data are summarized below.

In Vitro Potency & Efficacy

Cell Line / Assay	Target / Endpoint	IC₅₀ Value (µM)	Reference(s)
MV4-11 (AML)	Cell Proliferation	0.2
MV4-11 (AML)	MYC mRNA Expression	0.16
VCaP (Prostate)	Cell Proliferation	~1.0
22Rv1 (Prostate)	Cell Proliferation	~1.0
LNCaP-EnzR (Prostate)	Cell Proliferation	1.0
FRET Assay	BRD4(1) Binding	< 0.025

Pharmacokinetic Profile (Human, Phase 1b/2a)

Parameter	Value	Notes	Reference(s)
Tₘₐₓ (Time to Max Concentration)	~2 hours	For ZEN-3694 + active metabolite ZEN-3791.
Half-life (t₁/₂)	5-6 hours	For ZEN-3694 + active metabolite ZEN-3791.
Administration	Oral (qd)	Doses ranged from 36 mg to 144 mg daily.
Metabolism	Metabolized to active ZEN-3791, likely via CYP3A4.

Clinical Efficacy (mCRPC, Combination with Enzalutamide)

Endpoint	Value	Patient Population	Reference(s)
Median rPFS	9.0 months	Overall cohort (n=75)
Median rPFS	10.4 months	Patients with low AR transcriptional activity.
Recommended Phase 2 Dose	96 mg daily	In combination with enzalutamide.

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and extension of scientific findings. Below are representative protocols based on published studies involving ZEN-3694.

In Vitro Cell Viability Assay

This protocol is a representative method for determining the IC₅₀ of ZEN-3694 in cancer cell lines.

Objective: To measure the dose-dependent effect of ZEN-3694 on the proliferation of cancer cells.

Materials:

• Cancer cell lines (e.g., VCaP, MCF7)

• Complete growth medium (e.g., RPMI-1640 + 10% FBS)

• ZEN-3694 stock solution (in DMSO)

• 96-well clear-bottom plates

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

• Luminometer

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1,000-3,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of ZEN-3694 in growth medium. Add 100 µL of the diluted compound to the appropriate wells, resulting in a final volume of 200 µL. Include DMSO-only wells as a vehicle control.

• Incubation: Incubate the plates for 5 days at 37°C, 5% CO₂.

• Viability Measurement: Equilibrate the plate and CellTiter-Glo® reagent to room temperature. Add 100 µL of CellTiter-Glo® reagent to each well.

• Lysis and Signal Stabilization: Mix contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Record luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the data to the vehicle control (100% viability) and calculate IC₅₀ values using non-linear regression analysis (e.g., log(inhibitor) vs. response) in appropriate software.

Workflow for a typical in vitro cell viability assay.

Xenograft Tumor Model

This protocol outlines a general procedure for evaluating the in vivo efficacy of ZEN-3694.

Objective: To assess the effect of orally administered ZEN-3694 on tumor growth in an immunodeficient mouse model.

Materials:

• Immunodeficient mice (e.g., SCID or athymic nude mice)

• Cancer cell line (e.g., 22Rv1) suspended in Matrigel/PBS

• ZEN-3694 formulated for oral gavage

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously inject 1-5 million cells (in 100-200 µL of a 1:1 Matrigel/PBS solution) into the flank of each mouse.

• Tumor Growth: Allow tumors to establish and reach a predetermined size (e.g., 100-150 mm³).

• Randomization & Dosing: Randomize mice into treatment and vehicle control groups. Administer ZEN-3694 (e.g., 25-100 mg/kg) or vehicle control daily via oral gavage.

• Monitoring: Monitor animal body weight and overall health daily. Measure tumor volume with calipers 2-3 times per week using the formula: Volume = (Length × Width²)/2.

• Endpoint: Continue treatment for a specified duration (e.g., 21-28 days) or until tumors in the control group reach a predetermined endpoint size.

• Tissue Collection: At the end of the study, euthanize mice and excise tumors for downstream analysis (e.g., pharmacodynamics, histology).

• Data Analysis: Plot mean tumor volume over time for each group. Calculate tumor growth inhibition (TGI) and perform statistical analysis to determine significance.

Workflow for an in vivo xenograft efficacy study.

Conclusion

ZEN-3694 is a potent, orally bioavailable pan-BET inhibitor with a well-defined mechanism of action centered on the epigenetic downregulation of key oncogenes. Preclinical data demonstrates robust single-agent and combination activity in various cancer models, particularly those resistant to standard-of-care therapies. The quantitative data from both in vitro and in vivo studies provide a strong rationale for its ongoing clinical development. The experimental protocols outlined herein serve as a guide for researchers seeking to further investigate the therapeutic potential of BET inhibition.

References

• 1. zenithepigenetics.com [zenithepigenetics.com]
• 2. zenithepigenetics.com [zenithepigenetics.com]
• 3. News Releases - zenithepigenetics [zenithepigenetics.com]
• 4. zenithepigenetics.com [zenithepigenetics.com]
• 5. aacrjournals.org [aacrjournals.org]

ZEN-3219: A Technical Overview of BRD4 Bromodomain Inhibition

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the inhibitory activity of ZEN-3219 against the individual bromodomains of Bromodomain-containing protein 4 (BRD4). The following sections detail the compound's IC50 values, the experimental methodologies used for their determination, and the relevant signaling pathways, providing a foundational resource for researchers in epigenetics and oncology.

Quantitative Analysis of ZEN-3219 Inhibition

ZEN-3219 is a potent inhibitor of the BET (Bromodomain and Extra-Terminal domain) family of proteins, demonstrating specific inhibitory concentrations for the first (BD1) and second (BD2) bromodomains of BRD4. The half-maximal inhibitory concentration (IC50) values are summarized below, offering a clear comparison of its activity against the individual and tandem domains.

Target Domain	IC50 (µM)
BRD4(BD1)	0.48
BRD4(BD2)	0.16
BRD4(BD1BD2)	0.47

Table 1: IC50 values of ZEN-3219 against BRD4 bromodomains. Data sourced from MedChemExpress.[1]

Experimental Protocols for IC50 Determination

The determination of IC50 values for bromodomain inhibitors like ZEN-3219 typically involves biochemical assays that measure the displacement of a known ligand or the disruption of a protein-protein interaction. A common and robust method employed is the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.

Principle of the TR-FRET Assay

TR-FRET assays are proximity-based assays that measure the energy transfer between a donor fluorophore (e.g., Europium) and an acceptor fluorophore (e.g., APC) when they are brought into close proximity. In the context of BRD4 inhibition, the assay is configured as follows:

• A biotinylated histone peptide (e.g., H4K5acK8acK12acK16ac) is bound to Streptavidin-Europium (donor).

• A GST-tagged BRD4 bromodomain (BD1 or BD2) is bound to an anti-GST antibody conjugated to APC (acceptor).

• In the absence of an inhibitor, the BRD4 bromodomain binds to the acetylated histone peptide, bringing the donor and acceptor fluorophores close enough for FRET to occur.

• An inhibitor, such as ZEN-3219, competes with the histone peptide for binding to the BRD4 bromodomain, disrupting the interaction and leading to a decrease in the FRET signal.

The IC50 value is then calculated by measuring the concentration of the inhibitor required to reduce the FRET signal by 50%.

Representative TR-FRET Protocol

• Reagent Preparation : Prepare serial dilutions of ZEN-3219 in an appropriate assay buffer (e.g., PBS with 0.1% BSA). Prepare a solution containing the biotinylated histone H4 peptide and the GST-tagged BRD4 bromodomain protein.

• Reaction Setup : In a 384-well plate, add the test compound dilutions, followed by the histone peptide and BRD4 protein solution.

• Incubation : Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the binding reaction to reach equilibrium.

• Detection : Add a solution containing Streptavidin-Europium and anti-GST-APC to the wells.

• Final Incubation : Incubate the plate in the dark at room temperature for a further period (e.g., 1-2 hours).

• Data Acquisition : Read the plate on a TR-FRET compatible microplate reader, measuring the emission at the donor and acceptor wavelengths.

• Data Analysis : Calculate the ratio of the acceptor to donor fluorescence. Plot the ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizing Key Processes

To further elucidate the context of ZEN-3219's activity, the following diagrams illustrate the BRD4 signaling pathway and a typical experimental workflow for determining inhibitory constants.

BRD4 signaling pathway and the mechanism of inhibition by ZEN-3219.

Generalized workflow for a TR-FRET based BRD4 inhibition assay.

References

• 1. BRD4 Ligand, Inhibitor, Modulator, Degrader, Gene | MedChemExpress [medchemexpress.eu]

The Role of ZEN-3219 in Epigenetic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Epigenetic modifications are critical regulators of gene expression and are increasingly recognized as key drivers in various pathologies, including cancer. The Bromodomain and Extra-Terminal (BET) family of proteins (BRD2, BRD3, BRD4, and BRDT) are crucial epigenetic readers that recognize acetylated lysine (B10760008) residues on histones and other proteins, thereby recruiting transcriptional machinery to specific genomic loci. Dysregulation of BET protein activity is a hallmark of numerous diseases, making them a compelling target for therapeutic intervention. ZEN-3219 is a small molecule inhibitor of the BET family of proteins. This technical guide provides an in-depth overview of ZEN-3219, its mechanism of action, and its role as a tool in epigenetic research. Due to the limited publicly available data specifically for ZEN-3219, this guide will also draw upon the broader knowledge of well-characterized BET inhibitors to provide a comprehensive context for its application.

Introduction to BET Proteins and Their Role in Gene Regulation

BET proteins are characterized by the presence of two tandem bromodomains (BD1 and BD2) that bind to acetylated lysine residues on histone tails. This interaction tethers them to chromatin, where they act as scaffolds to recruit transcriptional regulators. BRD4, the most extensively studied member of the BET family, is known to associate with super-enhancers, which are large clusters of regulatory elements that drive the expression of key oncogenes such as c-MYC. By facilitating the assembly of the transcriptional apparatus at these sites, BRD4 plays a pivotal role in maintaining the malignant phenotype of various cancers.

ZEN-3219: A BET Bromodomain Inhibitor

ZEN-3219 is a potent inhibitor of the BET family of proteins. It functions by competitively binding to the acetyl-lysine binding pockets of the bromodomains, thereby displacing them from chromatin and preventing the recruitment of transcriptional machinery. This leads to the downregulation of BET target genes, including critical oncogenes.

Mechanism of Action

The primary mechanism of action of ZEN-3219 is the competitive inhibition of the bromodomains of BET proteins. This disrupts the interaction between BET proteins and acetylated histones, leading to the suppression of transcription of target genes.

Mechanism of BRD4 inhibition by ZEN-3219.

Quantitative Data

ZEN-3219 has been characterized by its inhibitory activity against the individual bromodomains of BRD4. The half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Target	IC50 (µM)
BRD4 (BD1)	0.48[1][2]
BRD4 (BD2)	0.16[1][2]
BRD4 (BD1/BD2)	0.47[1][2]

Role of ZEN-3219 in Epigenetic Research

ZEN-3219 serves as a valuable chemical probe for investigating the biological functions of BET proteins. Its ability to potently inhibit BRD4 allows researchers to dissect the role of this epigenetic reader in various cellular processes.

Downregulation of Oncogenic Transcription Programs

A primary application of ZEN-3219 is in the study of cancer biology. BET inhibitors have been shown to downregulate the expression of key oncogenes, most notably c-MYC. The c-MYC oncogene is a master regulator of cell proliferation, growth, and metabolism, and its overexpression is a common feature of many human cancers. By displacing BRD4 from the c-MYC super-enhancer, ZEN-3219 can effectively suppress its transcription.

ZEN-3219's impact on the c-MYC signaling pathway.

Induction of Cell Cycle Arrest and Apoptosis

By downregulating c-MYC and other cell cycle regulators, BET inhibitors like ZEN-3219 can induce cell cycle arrest, typically at the G1 phase. Furthermore, the suppression of anti-apoptotic proteins, such as BCL2, can lead to the induction of apoptosis in cancer cells.

Application in Proteolysis Targeting Chimeras (PROTACs)

ZEN-3219 can be utilized as a BRD4-binding ligand in the development of Proteolysis Targeting Chimeras (PROTACs).[1][2] PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its ubiquitination and subsequent degradation by the proteasome. By incorporating ZEN-3219 into a PROTAC, researchers can achieve targeted degradation of BRD4, offering a potentially more potent and sustained therapeutic effect compared to inhibition alone.

Workflow for PROTAC-mediated degradation of BRD4 using a ZEN-3219-based PROTAC.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the evaluation of BET inhibitors like ZEN-3219. Below are generalized protocols for assays commonly used in this field.

BET Bromodomain Inhibition Assay (AlphaScreen)

This assay is used to determine the IC50 values of inhibitors against isolated bromodomains.

Principle: The AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) technology is a bead-based assay that measures the interaction between a biotinylated histone peptide and a GST-tagged bromodomain. Donor beads are coated with streptavidin (binds to biotin) and acceptor beads are coated with anti-GST antibodies. When the histone peptide and bromodomain interact, the beads are brought into close proximity, generating a chemiluminescent signal. An inhibitor will disrupt this interaction, leading to a decrease in the signal.

Methodology:

• Reagent Preparation:

  • Prepare assay buffer (e.g., 50 mM HEPES, 100 mM NaCl, 0.1% BSA, pH 7.4).

  • Dilute biotinylated histone H4 peptide and GST-tagged BRD4 bromodomain (BD1 or BD2) to desired concentrations in assay buffer.

  • Prepare serial dilutions of ZEN-3219 in DMSO and then in assay buffer.

• Assay Procedure (384-well plate format):

  • Add 5 µL of the bromodomain solution to each well.

  • Add 5 µL of the ZEN-3219 dilution or vehicle control (DMSO).

  • Incubate for 15 minutes at room temperature.

  • Add 5 µL of the biotinylated histone peptide solution.

  • Incubate for 15 minutes at room temperature.

  • Add 10 µL of a pre-mixed solution of streptavidin-donor and anti-GST acceptor beads.

  • Incubate for 1 hour at room temperature in the dark.

• Data Acquisition and Analysis:

  • Read the plate on an AlphaScreen-compatible plate reader.

  • Calculate the percent inhibition for each concentration of ZEN-3219 relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell Proliferation Assay (MTT Assay)

This assay measures the effect of an inhibitor on the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Methodology:

• Cell Seeding:

  • Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of ZEN-3219 in cell culture medium.

  • Replace the medium in the wells with the medium containing the different concentrations of ZEN-3219 or vehicle control.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value as described for the AlphaScreen assay.

Gene Expression Analysis (RT-qPCR)

This method is used to quantify the changes in the expression of specific target genes, such as c-MYC and BCL2, following treatment with an inhibitor.

Methodology:

• Cell Treatment and RNA Extraction:

  • Treat cells with ZEN-3219 or vehicle control for a specified time (e.g., 6, 12, or 24 hours).

  • Harvest the cells and extract total RNA using a suitable kit.

• cDNA Synthesis:

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Quantitative PCR (qPCR):

  • Perform qPCR using gene-specific primers for the target genes (c-MYC, BCL2) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method.

Workflow for gene expression analysis by RT-qPCR.

Conclusion

ZEN-3219 is a valuable tool for the epigenetic research community, enabling the interrogation of BET protein function in health and disease. Its potent inhibitory activity against BRD4 makes it a suitable probe for studying the transcriptional regulation of oncogenes and other key cellular processes. While more extensive characterization of ZEN-3219 in various cellular and in vivo models is warranted, its established biochemical profile and its utility in the development of novel therapeutic modalities like PROTACs highlight its significance in the ongoing efforts to target epigenetic dysregulation for therapeutic benefit. The experimental protocols and conceptual frameworks provided in this guide offer a starting point for researchers to effectively utilize ZEN-3219 and other BET inhibitors in their investigations.

References

• 1. BRD4 Ligand, Inhibitor, Modulator, Degrader, Gene | MedChemExpress [medchemexpress.eu]
• 2. medchemexpress.com [medchemexpress.com]

ZEN-3219: A Component for Targeted Protein Degradation of BRD4

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

ZEN-3219 is a known inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, with specific activity against BRD4. While ZEN-3219 itself is a binder of BRD4 and not a degrader, its chemical structure makes it a suitable component for the creation of Proteolysis Targeting Chimeras (PROTACs), which are designed to induce the degradation of target proteins. This guide provides an overview of ZEN-3219's potential in the targeted degradation of BRD4, a protein implicated in various cancers and inflammatory diseases.

Core Concepts of Targeted Protein Degradation

Targeted protein degradation is a therapeutic strategy that utilizes the cell's own protein disposal system, the ubiquitin-proteasome system, to eliminate disease-causing proteins. PROTACs are bifunctional molecules that facilitate this process by bringing a target protein into close proximity with an E3 ubiquitin ligase. This induced proximity leads to the ubiquitination of the target protein, marking it for degradation by the proteasome.

ZEN-3219 as a BRD4 Ligand

ZEN-3219 has been identified as a ligand for the bromodomains of BRD4. Although public domain literature does not currently contain detailed information on specific PROTACs synthesized using ZEN-3219, its established binding to BRD4 makes it a candidate for the development of novel BRD4 degraders. The following sections outline the general principles and methodologies that would be involved in the development and characterization of a ZEN-3219-based BRD4 degrader.

Hypothetical Experimental Workflows and Signaling Pathways

To illustrate the principles of developing and evaluating a ZEN-3219-based BRD4 degrader, the following diagrams depict a generalized experimental workflow and the targeted signaling pathway.

Caption: Generalized workflow for the development and evaluation of a ZEN-3219-based PROTAC.

Caption: Signaling pathway of BRD4 degradation by a hypothetical ZEN-3219-based PROTAC.

Quantitative Data and Experimental Protocols

As of the date of this publication, specific quantitative data (e.g., DC50, Dmax) and detailed experimental protocols for a ZEN-3219-based BRD4 degrader are not available in the public domain. The following tables and protocols are provided as representative examples of the types of data and methodologies that would be generated during the development of such a compound.

Table 1: Hypothetical In Vitro Degradation Profile

Cell Line	DC50 (nM)	Dmax (%)	Timepoint (hours)
MCF-7	25	92	24
MV-4-11	15	95	18
HeLa	40	88	24

DC50: Concentration for 50% maximal degradation; Dmax: Maximum degradation percentage.

Table 2: Hypothetical Cellular Activity

Cell Line	Anti-proliferative IC50 (nM)	Apoptosis Induction (Fold Change)
MCF-7	50	4.5
MV-4-11	30	6.2
HeLa	75	3.8

Representative Experimental Protocols

Western Blot for BRD4 Degradation

• Cell Treatment: Plate cells (e.g., MV-4-11) at a density of 1x10^6 cells/mL and treat with varying concentrations of the ZEN-3219-based PROTAC for the desired time points (e.g., 4, 8, 16, 24 hours).

• Cell Lysis: Harvest cells by centrifugation, wash with PBS, and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, run the gel, and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with a primary antibody against BRD4 overnight at 4°C. Wash the membrane and incubate with a secondary HRP-conjugated antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system. Use a loading control (e.g., GAPDH, β-actin) for normalization.

HiBiT Assay for Protein Degradation Kinetics

• Cell Line Generation: Engineer a cell line to endogenously express BRD4 fused with a HiBiT tag.

• Cell Plating and Treatment: Plate the engineered cells in a 96-well plate and treat with a serial dilution of the ZEN-3219-based PROTAC.

• Lysis and Detection: At various time points, add a lytic reagent containing the LgBiT protein. The interaction of HiBiT-tagged BRD4 with LgBiT generates a luminescent signal.

• Data Analysis: Measure luminescence using a plate reader. The signal intensity is proportional to the amount of remaining HiBiT-tagged BRD4.

Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the ZEN-3219-based PROTAC for 72 hours.

• ATP Measurement: Add CellTiter-Glo® reagent to each well, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present (an indicator of cell viability).

• Data Analysis: Measure luminescence and normalize the data to vehicle-treated controls to determine the IC50 value.

Conclusion

ZEN-3219 holds promise as a building block for the creation of novel targeted protein degraders for BRD4. The development of a ZEN-3219-based PROTAC would follow established principles of degrader design and evaluation, focusing on the formation of a stable ternary complex, efficient ubiquitination, and potent degradation of BRD4. Further research is required to synthesize and characterize such molecules to fully assess their therapeutic potential. This guide provides a foundational understanding for researchers and drug developers interested in pursuing this avenue of targeted protein degradation.

An In-depth Technical Guide to the Function of BET Bromodomain Inhibitors in Cancer Biology

Disclaimer: Information regarding the specific compound ZEN-3219 is limited in the public domain to its classification as a research-grade BET (Bromodomain and Extra-Terminal) inhibitor. To fulfill the request for an in-depth technical guide, this document will focus on the well-characterized, structurally related, and clinical-stage BET inhibitor, ZEN-3694 . This compound serves as an exemplary model for understanding the function, development, and application of this therapeutic class in oncology.

Executive Summary

The Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, are critical epigenetic readers that regulate the transcription of key oncogenes, including MYC and the Androgen Receptor (AR). Their inhibition has emerged as a promising therapeutic strategy in various malignancies. ZEN-3694 is an orally bioavailable, potent, pan-BET inhibitor that binds to the bromodomains of BRD2, BRD3, and BRD4, preventing their interaction with acetylated histones and disrupting oncogenic transcription. This guide details the mechanism of action of ZEN-3694, summarizes key preclinical and clinical data, outlines relevant experimental protocols, and provides visual representations of its function in cancer biology.

Mechanism of Action: Epigenetic Transcriptional Repression

BET proteins act as epigenetic "readers" by recognizing and binding to acetylated lysine (B10760008) residues on histone tails through their bromodomain modules. This binding recruits transcriptional machinery, including the positive transcription elongation factor b (P-TEFb), to super-enhancer regions, driving high-level expression of target genes.[1] In many cancers, this process is hijacked to maintain overexpression of critical oncogenes.[2]

ZEN-3694 functions as a competitive inhibitor, binding to the acetyl-lysine recognition pocket within the bromodomains of BET proteins.[2] This action displaces BET proteins from chromatin, leading to the collapse of super-enhancers and subsequent transcriptional repression of key oncogenes like MYC and genes involved in androgen receptor signaling.[2] This mechanism is particularly relevant in metastatic castration-resistant prostate cancer (mCRPC) and NUT carcinoma, where these pathways are primary drivers of tumor growth and resistance.[3]

Caption: Mechanism of Action of ZEN-3694 as a BET Inhibitor.

Quantitative Data

ZEN-3694 has been evaluated in both preclinical models and clinical trials, demonstrating target engagement and anti-tumor activity.

Preclinical Activity

Preclinical studies established the potency of ZEN-3694 in various cancer cell lines.

Assay Type	Cell Line	Target	IC50 Value	Citation
Proliferation Assay	MV4-11 (AML)	Cell Growth	0.2 µM	[4]
Gene Expression Assay	MV4-11 (AML)	MYC mRNA	0.16 µM	[4]
Competitive Binding	Recombinant Protein	BET Bromodomains	Low nM range	[4]

Clinical Trial Data: Phase Ib/IIa in mCRPC

A key study evaluated ZEN-3694 in combination with the androgen receptor signaling inhibitor (ARSi) enzalutamide (B1683756) in patients with mCRPC who had progressed on prior ARSi therapy.[5][6]

Parameter	Value	Citation
Patient Population
Total Enrolled	75	[5]
Prior Resistance to Abiraterone	40.0%	[5][7]
Prior Resistance to Enzalutamide	45.3%	[5][7]
Prior Resistance to Both	14.7%	[5][7]
Dosing & Safety
ZEN-3694 Dose Range	36 to 144 mg (daily)	[5][7]
Grade ≥3 Toxicities	18.7% of patients	[5][7]
Grade 3 Thrombocytopenia	4% of patients	[5]
Efficacy
Median Radiographic PFS (rPFS)	9.0 months	[5][7]
Median rPFS (Low AR Activity)	10.4 months	[5][7]
Median rPFS (High AR Activity)	4.3 months	[5]
Median Duration of Treatment	3.5 months	[5][7]

Experimental Protocols & Workflows

The evaluation of BET inhibitors like ZEN-3694 involves a suite of standard and specialized molecular biology and pharmacological assays.

Representative Experimental Workflow

The diagram below illustrates a typical workflow for assessing the efficacy of a BET inhibitor in a preclinical cancer model, from initial cell culture treatment to in vivo tumor growth analysis.

Caption: Preclinical workflow for evaluating a BET inhibitor.

Key Experimental Methodologies

4.2.1 Target Engagement Assays (AlphaScreen™)

• Principle: A bead-based proximity assay to measure the competitive binding of an inhibitor to its target protein. Recombinant bromodomain protein (e.g., BRD4) and a biotinylated, acetylated histone peptide are used. Donor and acceptor beads generate a signal when in close proximity.

• Protocol Outline:

  • Immobilize recombinant BRD4 protein on acceptor beads and the biotinylated histone peptide on streptavidin-coated donor beads.

  • Incubate the beads with varying concentrations of ZEN-3694.

  • If ZEN-3694 binds to BRD4, it displaces the histone peptide, separating the beads and causing a loss of signal.

  • The signal is read on a plate reader, and IC50 values are calculated based on the dose-dependent signal reduction.

4.2.2 Cell Viability Assay (CellTiter-Glo®)

• Principle: Measures the number of viable cells in culture based on the quantification of ATP, an indicator of metabolically active cells.

• Protocol Outline:

  • Seed cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with a serial dilution of ZEN-3694 for a specified period (e.g., 72 hours).

  • Add CellTiter-Glo® reagent directly to the wells.

  • The reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present.

  • Measure luminescence using a plate reader to determine the percentage of viable cells relative to a vehicle control.

4.2.3 Western Blot for Protein Expression

• Principle: Detects specific proteins in a sample. This is used to confirm the downstream effects of BET inhibition, such as the downregulation of MYC or AR protein levels.[8]

• Protocol Outline:

  • Treat cells with ZEN-3694 for a defined time (e.g., 2-24 hours).

  • Lyse cells to extract total protein and quantify protein concentration.

  • Separate proteins by size using SDS-PAGE gel electrophoresis.

  • Transfer the separated proteins to a membrane (e.g., PVDF).

  • Probe the membrane with primary antibodies specific to the target proteins (e.g., anti-MYC, anti-AR) and a loading control (e.g., anti-Actin).

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the primary antibody.

  • Apply a chemiluminescent substrate and image the resulting signal to visualize protein bands and quantify their intensity.

4.2.4 RNA Sequencing (RNA-Seq)

• Principle: Provides a comprehensive, unbiased view of the transcriptome to identify genes and pathways modulated by BET inhibition.[9][10]

• Protocol Outline:

  • Treat cells with ZEN-3694 or a vehicle control.

  • Isolate total RNA from the cells and assess its quality and quantity.

  • Deplete ribosomal RNA (rRNA) to enrich for messenger RNA (mRNA).

  • Construct a sequencing library by fragmenting the RNA, synthesizing cDNA, adding sequencing adapters, and amplifying the library.

  • Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq).[10]

  • Analyze the sequencing data to identify differentially expressed genes between the ZEN-3694-treated and control groups.

Conclusion

ZEN-3694 exemplifies the therapeutic potential of BET bromodomain inhibitors in oncology. By competitively binding to BET proteins, it displaces them from chromatin and suppresses the transcription of powerful oncogenic drivers like MYC and AR. This mechanism has shown particular promise in overcoming resistance in metastatic castration-resistant prostate cancer. The continued clinical development of ZEN-3694, both as a single agent and in combination therapies, underscores the importance of epigenetic modulation as a core strategy in modern cancer treatment.[11][12]

References

• 1. Achieving clinical success with BET inhibitors as anti-cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Zacks Small Cap Research - Zenith Epigenetics: ZEN-3694: Resistance is Futile [scr.zacks.com]
• 3. oncodaily.com [oncodaily.com]
• 4. zenithepigenetics.com [zenithepigenetics.com]
• 5. A Phase Ib/IIa Study of the Pan-BET Inhibitor ZEN-3694 in Combination with Enzalutamide in Patients with Metastatic Castration-resistant Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. urologytimes.com [urologytimes.com]
• 8. Design and Characterization of Bivalent BET Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Combination of ZEN-3694 with CDK4/6 inhibitors reverses acquired resistance to CDK4/6 inhibitors in ER-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Prostate Cancer - zenithepigenetics [zenithepigenetics.com]
• 12. News Releases - zenithepigenetics [zenithepigenetics.com]

ZEN-3219: A Covalent Chemical Probe for Bromodomain and Extra-Terminal Domain (BET) Proteins

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

ZEN-3219 is a potent and selective chemical probe for the Bromodomain and Extra-Terminal (BET) family of proteins, which are key epigenetic readers involved in the regulation of gene transcription. As aberrant BET protein function is implicated in a variety of diseases, including cancer and inflammation, there is significant interest in the development of small molecule inhibitors. ZEN-3219 distinguishes itself as a covalent inhibitor, offering the potential for prolonged and durable target engagement. This guide provides a comprehensive overview of ZEN-3219, including its biochemical and cellular activity, and detailed protocols for its characterization.

Biochemical and Cellular Characterization of ZEN-3219

ZEN-3219 is a BET inhibitor with demonstrated activity against the bromodomains of BRD4.[1] Its inhibitory concentrations are summarized in the table below.

Target	IC50 (µM)
BRD4(BD1)	0.48
BRD4(BD2)	0.16
BRD4(BD1BD2)	0.47
Table 1: Inhibitory activity of ZEN-3219 against BRD4 bromodomains.[1]

Mechanism of Action: Covalent Inhibition

ZEN-3219 functions as a covalent inhibitor, a mechanism that can lead to a more sustained pharmacological effect compared to reversible inhibitors. This covalent interaction is a key feature of ZEN-3219 as a chemical probe.

References

• 1. A Perspective on the Kinetics of Covalent and Irreversible Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Efficacy of ZEN-3694: A Technical Overview for Drug Development Professionals

For Researchers, Scientists, and Drug Development Professionals.

This technical guide provides an in-depth analysis of the preliminary efficacy of ZEN-3694, a novel pan-BET bromodomain inhibitor. The data presented herein is primarily derived from a Phase 1b/2a clinical trial investigating ZEN-3694 in combination with enzalutamide (B1683756) for the treatment of metastatic castration-resistant prostate cancer (mCRPC). This document outlines the core findings, experimental methodologies, and the underlying mechanism of action to inform ongoing and future research and development efforts.

Core Efficacy Data

The clinical efficacy of ZEN-3694 in combination with enzalutamide was evaluated in a cohort of 75 patients with mCRPC who had prior resistance to abiraterone (B193195) and/or enzalutamide.[1][2] The study demonstrated promising anti-tumor activity in this heavily pre-treated population.

Radiographic Progression-Free Survival (rPFS)

The primary efficacy endpoint of median radiographic progression-free survival (rPFS) showed a notable improvement in patients receiving the combination therapy.

Patient Cohort	Median rPFS (months)	95% Confidence Interval
Overall Population	9.0	4.6 - 12.9
Prior Progression on Abiraterone	7.8	4.9 - 10.6
Prior Progression on Enzalutamide	10.1	4.4 - 12.9

A key finding was the association between lower androgen receptor (AR) transcriptional activity in baseline tumor biopsies and longer rPFS, with a median rPFS of 10.4 months versus 4.3 months in patients with higher AR activity.[2]

Composite Progression-Free Survival (PFS)

The composite median radiographic or clinical progression-free survival was also assessed.

Patient Cohort	Composite Median PFS (months)	95% Confidence Interval
Overall Population	5.5	4.0 - 7.8
Prior Progression on Abiraterone	5.5	4.4 - 7.8
Prior Progression on Enzalutamide	5.1	3.2 - 10.1

Patient Demographics and Treatment Duration

The study enrolled 75 patients with the following resistance profiles: 40.0% were resistant to abiraterone, 45.3% to enzalutamide, and 14.7% to both.[1][2] The median duration of treatment with the ZEN-3694 and enzalutamide combination was 3.5 months, with a range of 0 to over 34.7 months.[1][2]

Experimental Protocols

The preliminary efficacy data for ZEN-3694 was generated from a Phase 1b/2a, open-label, non-randomized, dose-escalation and dose-expansion study (NCT02711956).

Study Design

The study followed a 3+3 dose-escalation design to determine the maximum tolerated dose (MTD) and recommended Phase 2 dose (RP2D).[3] This was followed by a dose expansion phase with parallel cohorts at low and high doses of ZEN-3694.

Patient Population

Eligible patients were males aged 18 years or older with histologically confirmed metastatic, castration-resistant prostate cancer and an ECOG performance status of 0 or 1.[4] Patients must have shown disease progression on at least one prior androgen signaling inhibitor, such as abiraterone or enzalutamide.[5] Key exclusion criteria included a history of brain metastases or seizure disorders.[4]

Treatment Regimen

ZEN-3694 was administered orally once daily in combination with enzalutamide in 28-day cycles.[6] The dosing of ZEN-3694 ranged from 36 mg to 144 mg daily.[1][2] The dose expansion cohorts were treated with 48 mg and 96 mg of ZEN-3694 daily.[7]

Efficacy and Safety Assessments

Tumor response was evaluated using RECIST v1.1 criteria for soft tissue and Prostate Cancer Working Group 2 (PCWG2) criteria for bone metastases.[6] Radiographic assessments were performed at screening and every three cycles.[6] Safety was monitored through the assessment of adverse events, with Grade ≥3 toxicities occurring in 18.7% of patients, including a 4% incidence of Grade 3 thrombocytopenia.[1][2]

Pharmacodynamic Analyses

To confirm target engagement, whole blood RNA was analyzed for the expression of BET inhibitor target genes.[7] A dose-dependent decrease in the mRNA levels of genes such as MYC, IL-8, CCR1, and IL1RN was observed.[7]

Visualizing the Core Mechanisms and Workflows

ZEN-3694 Signaling Pathway

ZEN-3694 functions as a pan-BET inhibitor, targeting BRD2, BRD3, BRD4, and BRDT. By binding to the bromodomains of these proteins, it prevents their interaction with acetylated histones, thereby downregulating the transcription of key oncogenes.

Caption: ZEN-3694 inhibits BET proteins, disrupting oncogene transcription.

Experimental Workflow of the Phase 1b/2a Trial

The clinical trial followed a structured workflow from patient screening and enrollment through treatment and follow-up to assess both safety and efficacy.

Caption: Workflow of the ZEN-3694 Phase 1b/2a clinical trial.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. pcf.org [pcf.org]
• 4. Facebook [cancer.gov]
• 5. zenithepigenetics.com [zenithepigenetics.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. A Phase 1b/2a Study of the Pan-BET Bromodomain Inhibitor ZEN-3694 in Combination with Enzalutamide in Patients with Metastatic Castration Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

ZEN-3219 and its Interaction with Bromodomains: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZEN-3219 is a potent inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, demonstrating significant interaction with the bromodomains of BRD4. This technical guide provides a comprehensive overview of the core mechanisms of ZEN-3219, its binding affinity, the relevant signaling pathways it modulates, and the experimental protocols used to characterize its activity. The information is intended to support further research and development of this compound as a potential therapeutic agent.

Introduction to Bromodomains and BET Inhibition

Bromodomains are protein modules that recognize and bind to acetylated lysine (B10760008) residues on histone tails and other proteins. This interaction is a key mechanism in the epigenetic regulation of gene expression. The BET family of proteins, which includes BRD2, BRD3, BRD4, and BRDT, are characterized by the presence of two tandem bromodomains (BD1 and BD2) and an extra-terminal (ET) domain. These proteins play a crucial role in recruiting transcriptional machinery to specific gene loci, including a number of oncogenes.

BRD4, in particular, is a well-studied BET protein that has been shown to be a critical factor in the expression of the c-MYC oncogene, a driver of many human cancers. By binding to acetylated histones at super-enhancers, BRD4 recruits the positive transcription elongation factor b (P-TEFb) complex, leading to the phosphorylation of RNA Polymerase II and subsequent transcriptional elongation of target genes like c-MYC.

Inhibitors of BET proteins, such as ZEN-3219, function by competitively binding to the acetyl-lysine binding pocket of the bromodomains, thereby preventing the interaction of BET proteins with chromatin. This leads to the downregulation of key oncogenes and subsequent inhibition of cancer cell proliferation.

Quantitative Analysis of ZEN-3219 Interaction with BRD4

ZEN-3219 has been characterized as a potent inhibitor of the BRD4 bromodomains. The following table summarizes the available quantitative data on its inhibitory activity.

Target	IC50 (μM)
BRD4 (BD1)	0.48[1]
BRD4 (BD2)	0.16[1]
BRD4 (BD1BD2)	0.47[1]

Table 1: Inhibitory concentration (IC50) values of ZEN-3219 against the first bromodomain (BD1), the second bromodomain (BD2), and the tandem bromodomains (BD1BD2) of BRD4.

Signaling Pathway Modulation by ZEN-3219

ZEN-3219, as a BET inhibitor, is expected to modulate the canonical BRD4-mediated transcriptional activation pathway. The primary mechanism involves the disruption of BRD4 binding to acetylated histones, leading to the suppression of downstream target gene expression, most notably the c-MYC oncogene.

ZEN-3219 inhibits BRD4, disrupting c-MYC transcription.

Experimental Protocols

The characterization of ZEN-3219's interaction with bromodomains likely involved a variety of biophysical and cellular assays. Below are detailed methodologies for key experiments that are typically employed in the study of BET inhibitors.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This assay is commonly used to measure the binding affinity of inhibitors to bromodomains in a high-throughput format.

• Objective: To determine the IC50 of ZEN-3219 against BRD4 bromodomains.

• Principle: TR-FRET measures the energy transfer between a donor fluorophore (e.g., Europium cryptate) and an acceptor fluorophore (e.g., a fluorescently labeled acetylated histone peptide). When a BET protein construct (e.g., GST-BRD4) binds to the peptide, the donor and acceptor are brought into proximity, resulting in a FRET signal. An inhibitor like ZEN-3219 will compete with the peptide for binding to the bromodomain, leading to a decrease in the FRET signal.

• Materials:

  • Recombinant BRD4 bromodomain (BD1, BD2, or BD1BD2) fused to an affinity tag (e.g., GST or His-tag).

  • Biotinylated acetylated histone H4 peptide (e.g., H4K5acK8acK12acK16ac).

  • Europium-labeled anti-tag antibody (donor).

  • Streptavidin-conjugated acceptor fluorophore (e.g., APC or d2).

  • ZEN-3219 compound.

  • Assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, 0.1% BSA, pH 7.4).

  • 384-well microplates.

• Procedure:

  • Prepare a serial dilution of ZEN-3219 in assay buffer.

  • In a 384-well plate, add the BRD4 bromodomain construct, the biotinylated histone peptide, and the serially diluted ZEN-3219 or DMSO (vehicle control).

  • Incubate the mixture at room temperature for a defined period (e.g., 30 minutes) to allow for binding equilibrium.

  • Add the Europium-labeled antibody and the streptavidin-conjugated acceptor fluorophore.

  • Incubate for a further period (e.g., 60 minutes) at room temperature, protected from light.

  • Read the plate on a TR-FRET enabled plate reader, measuring the emission at two wavelengths (e.g., 620 nm for the donor and 665 nm for the acceptor).

  • Calculate the TR-FRET ratio (Acceptor emission / Donor emission) and plot the ratio against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm target engagement of a drug in a cellular environment.

• Objective: To verify that ZEN-3219 binds to and stabilizes BRD4 in intact cells.

• Principle: The binding of a ligand to its target protein can increase the protein's thermal stability. In a CETSA experiment, cells are treated with the compound of interest and then heated to various temperatures. The amount of soluble protein remaining at each temperature is then quantified, typically by Western blotting. A shift in the melting curve of the target protein in the presence of the compound indicates target engagement.

• Materials:

  • Cancer cell line expressing BRD4 (e.g., HeLa or a relevant cancer cell line).

  • ZEN-3219 compound.

  • Cell lysis buffer.

  • Antibodies against BRD4 and a loading control (e.g., GAPDH).

  • SDS-PAGE and Western blotting reagents and equipment.

• Procedure:

  • Culture cells to a suitable confluency.

  • Treat the cells with ZEN-3219 or DMSO for a specified time.

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).

  • Lyse the cells by freeze-thawing.

  • Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

  • Analyze the soluble fractions by SDS-PAGE and Western blotting using an anti-BRD4 antibody.

  • Quantify the band intensities and plot the amount of soluble BRD4 as a function of temperature for both ZEN-3219-treated and control samples.

  • A rightward shift in the melting curve for the ZEN-3219-treated sample indicates stabilization of BRD4 and thus, target engagement.

Experimental Workflow for Assessing ZEN-3219 Activity

The following diagram illustrates a typical workflow for the preclinical assessment of a BET inhibitor like ZEN-3219.

Preclinical workflow for ZEN-3219 evaluation.

Conclusion

ZEN-3219 is a potent BET inhibitor with demonstrated activity against the bromodomains of BRD4. Its mechanism of action, centered on the disruption of BRD4-mediated gene transcription, makes it a compelling candidate for further investigation in oncology. The experimental protocols and workflows detailed in this guide provide a framework for the continued research and development of ZEN-3219 and other novel BET inhibitors. A thorough understanding of its interaction with bromodomains at both the molecular and cellular levels will be critical for its potential translation into a clinical setting.

References

• 1. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

ZEN-3219: Application Notes and Experimental Protocols for Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZEN-3219 is a potent small molecule inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, specifically targeting the bromodomains of BRD4. By competitively binding to the acetyl-lysine binding pockets of BRD4, ZEN-3219 displaces it from chromatin, leading to the downregulation of key oncogenes such as c-Myc. This activity makes ZEN-3219 a compelling candidate for investigation in various cancer models. Furthermore, emerging evidence suggests a role for BET inhibitors in modulating the tumor microenvironment and immune checkpoint pathways, including the PD-1/PD-L1 axis. These application notes provide an overview of ZEN-3219's mechanism of action and detailed protocols for its use in cell culture experiments.

Mechanism of Action

ZEN-3219 is an epigenetic modifier that functions by inhibiting BET proteins, which are critical readers of histone acetylation marks. These proteins play a pivotal role in transcriptional activation. By displacing BRD4 from acetylated histones, ZEN-3219 effectively suppresses the transcription of genes regulated by super-enhancers, including the master oncogene c-Myc. The downregulation of c-Myc can, in turn, influence a multitude of cellular processes, including cell cycle progression, proliferation, and apoptosis. Additionally, inhibition of BET proteins has been linked to the modulation of immune signaling pathways. A related BET inhibitor, ZEN-3365, has been shown to target the Hedgehog signaling pathway in acute myeloid leukemia (AML)[1]. Given that BRD4 is a major regulator of GLI, the downstream transcription factors of the Hedgehog pathway, it is plausible that ZEN-3219 may exert similar effects[1]. Furthermore, c-Myc has been demonstrated to regulate the expression of the immune checkpoint ligand PD-L1, suggesting that ZEN-3219 may also have immunomodulatory properties[2][3].

Data Presentation

Biochemical Activity of ZEN-3219

Target	IC50 (µM)
BRD4(BD1)	0.48[4]
BRD4(BD2)	0.16[4]
BRD4(BD1BD2)	0.47[4]

Experimental Protocols

General Cell Culture and Treatment with ZEN-3219

This protocol provides a general guideline for the treatment of adherent cancer cell lines with ZEN-3219. Optimal conditions, including cell seeding density, ZEN-3219 concentration, and incubation time, should be determined empirically for each cell line.

Materials:

• Cancer cell line of interest (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin)

• ZEN-3219 (stock solution in DMSO)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 96-well, 24-well, or 6-well tissue culture plates

• Hemocytometer or automated cell counter

Procedure:

• Cell Seeding:

  • Grow cells to 70-80% confluency in a T-75 flask.

  • Wash cells with PBS and detach using Trypsin-EDTA.

  • Neutralize trypsin with complete medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in fresh medium and determine the cell concentration.

  • Seed the cells into the appropriate culture plates at a predetermined density. For a 96-well plate, a common starting point is 5,000-10,000 cells per well.

  • Incubate the plates overnight at 37°C in a humidified incubator with 5% CO2 to allow for cell attachment.

• ZEN-3219 Treatment:

  • Prepare serial dilutions of ZEN-3219 in complete culture medium from the DMSO stock. It is recommended to test a wide range of concentrations initially (e.g., 0.01 µM to 10 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1% to avoid solvent toxicity.

  • Remove the medium from the wells and replace it with the medium containing the different concentrations of ZEN-3219. Include a vehicle control (medium with the same concentration of DMSO as the highest ZEN-3219 concentration).

  • Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Cell Viability Assay (MTT Assay)

This protocol describes a colorimetric assay to assess the effect of ZEN-3219 on cell viability.

Materials:

• Cells treated with ZEN-3219 in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Following the treatment period with ZEN-3219, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Carefully remove the medium from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment relative to the vehicle control.

Western Blot Analysis of c-Myc and PD-L1 Expression

This protocol details the procedure for analyzing the protein expression levels of c-Myc and PD-L1 in cells treated with ZEN-3219.

Materials:

• Cells treated with ZEN-3219 in 6-well plates

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies against c-Myc, PD-L1, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction:

  • After treatment, wash the cells with ice-cold PBS.

  • Lyse the cells by adding ice-cold RIPA buffer to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA protein assay.

  • Normalize the protein concentrations for all samples.

  • Prepare samples for electrophoresis by adding Laemmli sample buffer and boiling at 95-100°C for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against c-Myc, PD-L1, and the loading control overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize to the loading control to determine the relative changes in c-Myc and PD-L1 expression.

Mandatory Visualizations

Caption: Proposed signaling pathway of ZEN-3219.

Caption: General experimental workflow for ZEN-3219 in cell culture.

References

• 1. Engineering cancer microenvironments for in vitro 3-D tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pre-Clinical In Vitro Models Used in Cancer Research: Results of a Worldwide Survey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Simple 3D Cell Culture Method for Studying the Interactions between Human Mesenchymal Stromal/Stem Cells and Patients Derived Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for BRD4 Degradation using ZEN-3219

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromodomain-containing protein 4 (BRD4) is a key epigenetic reader that plays a critical role in the regulation of gene expression.[1][2][3] It is involved in the transcription of various oncogenes, such as c-MYC, making it a prime therapeutic target in oncology.[1][4] Targeted protein degradation has emerged as a powerful strategy to eliminate pathogenic proteins. Proteolysis-targeting chimeras (PROTACs) are bifunctional molecules that induce the degradation of specific proteins by hijacking the cell's ubiquitin-proteasome system.

ZEN-3219 is a potent inhibitor of the bromodomain and extra-terminal (BET) family of proteins, with inhibitory activity against BRD4. It can be incorporated into a PROTAC to specifically target BRD4 for degradation. This document provides detailed protocols for designing and executing experiments to evaluate the ZEN-3219-mediated degradation of BRD4 and its downstream functional consequences.

Mechanism of Action: ZEN-3219-based PROTAC

A PROTAC incorporating ZEN-3219 functions by forming a ternary complex between BRD4 and an E3 ubiquitin ligase. This proximity induces the polyubiquitination of BRD4, marking it for recognition and degradation by the 26S proteasome. This leads to the downregulation of BRD4 target genes and subsequent anti-proliferative effects in cancer cells.

Caption: Mechanism of ZEN-3219 PROTAC-mediated BRD4 degradation.

Experimental Protocols

This section outlines the key experiments to characterize the degradation of BRD4 by a ZEN-3219-based PROTAC.

Experimental Workflow

Caption: Workflow for assessing ZEN-3219-mediated BRD4 degradation.

Assessment of BRD4 Protein Degradation by Western Blot

This protocol details the steps to quantify the reduction in BRD4 protein levels following treatment.

Materials:

• Cancer cell line expressing BRD4 (e.g., HeLa, MDA-MB-231)

• ZEN-3219 PROTAC

• DMSO (vehicle control)

• Proteasome inhibitor (e.g., MG132) as a control

• Cell culture medium and supplements

• Phosphate-Buffered Saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer system

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-BRD4, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibody

• ECL substrate and imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates to achieve 70-80% confluency at the time of harvest.

  • Treat cells with varying concentrations of the ZEN-3219 PROTAC (e.g., 1, 10, 100, 500 nM) for different time points (e.g., 4, 8, 16, 24 hours).

  • Include a DMSO vehicle control and a non-degrading BRD4 inhibitor as negative controls.

  • For a positive control for proteasome-mediated degradation, pre-treat cells with MG132 (10 µM) for 1-2 hours before adding the PROTAC.

• Cell Lysis:

  • Wash cells with ice-cold PBS and add 100-200 µL of ice-cold lysis buffer to each well.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize the protein concentration for all samples.

  • Add 4X Laemmli sample buffer to a final concentration of 1X and boil at 95°C for 5-10 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary anti-BRD4 antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an ECL substrate.

  • Strip and re-probe the membrane with an anti-GAPDH antibody as a loading control.

Analysis of BRD4 Target Gene Expression by RT-qPCR

This protocol measures the mRNA levels of BRD4 target genes, such as c-MYC and BCL2, to assess the functional consequence of BRD4 degradation.

Materials:

• Treated cell samples from the previous protocol

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green or TaqMan-based qPCR master mix

• Primers for target genes (c-MYC, BCL2) and a reference gene (e.g., GAPDH, ACTB)

Procedure:

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from treated and control cells using a commercial kit.

  • Synthesize cDNA from the extracted RNA.

• Quantitative PCR (qPCR):

  • Prepare the qPCR reaction mix containing cDNA, primers, and master mix.

  • Perform qPCR using a real-time PCR system.

  • Cycling parameters: 95°C for 30s, followed by 40 cycles of 95°C for 5s and 60°C for 34s.

• Data Analysis:

  • Calculate the relative changes in gene expression using the 2-ΔΔCT method, normalizing to the reference gene and comparing to the vehicle control.

Primer Sequences:

Gene	Forward Primer (5' to 3')	Reverse Primer (5' to 3')
c-MYC	CCTCCACTCGGAAGGACTATC	TGTTCGCCTCTTGACATTCTC
BCL2	GTGGATGACTGAGTACCTGAACC	AGACAGCCAGGAGAAATCAAAC

| β-Actin | CCTGGCACCCAGCACAAT | GGGCCGGACTCGTCATAC |

Note: Primer sequences are examples and should be validated for the specific experimental system.

Cell Viability Assessment by MTT Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability and proliferation.

Materials:

• Cells treated as described previously in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., SDS-HCl)

Procedure:

• Cell Treatment:

  • Seed cells in a 96-well plate and treat with a dose range of the ZEN-3219 PROTAC for a desired duration (e.g., 72 hours).

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate at 37°C for 4 hours.

• Solubilization:

  • Add 100 µL of solubilization solution to each well.

  • Incubate at 37°C for 4 hours or overnight to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

Data Presentation

Table 1: Dose-Dependent Degradation of BRD4

ZEN-3219 PROTAC (nM)	BRD4 Protein Level (% of Control)
0 (Vehicle)	100
1	85
10	50
100	15
500	<5

Table 2: Time-Course of BRD4 Degradation with 100 nM ZEN-3219 PROTAC

Time (hours)	BRD4 Protein Level (% of Control)
0	100
4	60
8	30
16	10
24	<5

Table 3: Effect of 100 nM ZEN-3219 PROTAC on Target Gene Expression after 24 hours

Gene	Relative mRNA Expression (Fold Change vs. Control)
c-MYC	0.2
BCL2	0.4

Table 4: Cell Viability after 72-hour Treatment with ZEN-3219 PROTAC

ZEN-3219 PROTAC (nM)	Cell Viability (% of Control)
0 (Vehicle)	100
1	95
10	70
100	40
500	20

Troubleshooting

Issue	Possible Cause	Recommendation
No or weak BRD4 degradation	Inactive compound	Verify compound integrity.
Cell line not sensitive	Screen different cell lines.
Suboptimal concentration/time	Perform a broader dose-response and time-course.
High background in Western blot	Insufficient washing	Increase the number and duration of washes.
Antibody concentration too high	Titrate primary and secondary antibodies.
Inconsistent qPCR results	Poor RNA quality	Ensure high-quality RNA extraction.
Primer inefficiency	Validate primer efficiency.

References

• 1. Essential roles of BRD4 in cancer: DNA damage, transcription regulation, and signal transduction [accscience.com]
• 2. Bromodomain 4: a cellular Swiss army knife - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of BRD4 in cancer – A review - IP J Diagn Pathol Oncol [jdpo.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Optimal BRD4 Degradation Using a ZEN-3219-Based PROTAC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromodomain-containing protein 4 (BRD4) is a key epigenetic reader and transcriptional regulator implicated in the pathogenesis of various cancers and inflammatory diseases. As a member of the Bromodomain and Extra-Terminal (BET) family of proteins, BRD4 plays a crucial role in regulating the expression of oncogenes such as c-MYC. The development of molecules that can induce the targeted degradation of BRD4, such as Proteolysis Targeting Chimeras (PROTACs), represents a promising therapeutic strategy.

Principle of PROTAC-Mediated BRD4 Degradation

A ZEN-3219-based PROTAC is a heterobifunctional molecule composed of three key components:

• A ZEN-3219 moiety: This component binds specifically to the bromodomains of BRD4.

• An E3 Ligase Ligand: This part of the molecule recruits an E3 ubiquitin ligase, such as Cereblon (CRBN) or Von Hippel-Lindau (VHL).

• A Linker: A chemical linker connects the ZEN-3219 and E3 ligase ligand moieties, facilitating the formation of a ternary complex between BRD4 and the E3 ligase.

The formation of this ternary complex brings BRD4 into close proximity with the E3 ligase, leading to the transfer of ubiquitin molecules to BRD4. Polyubiquitinated BRD4 is then recognized and degraded by the 26S proteasome.

Quantitative Data Summary for Representative BRD4 Degraders

The following table summarizes typical degradation data for well-characterized BRD4 PROTACs. This data can serve as a reference for designing experiments with a novel ZEN-3219-based PROTAC.

PROTAC	Cell Line	DC50 (nM)	Dmax (%)	Treatment Time (hours)	E3 Ligase Recruited
MZ1	HeLa	~10-100	>90%	24	VHL
dBET1	MV4;11	0.2	>95%	4	Cereblon
ARV-825	MDA-MB-231	~10-50	>90%	12-24	Cereblon
QCA570	Bladder Cancer Cells	~1	>90%	9	Not Specified

Note: DC50 (half-maximal degradation concentration) and Dmax (maximum degradation) values are cell line and time-dependent. It is crucial to perform dose-response and time-course experiments to determine the optimal conditions for each specific experimental system.

Experimental Protocols

Determining Optimal Concentration and Time for BRD4 Degradation

This protocol outlines the steps to identify the optimal concentration and treatment duration for a ZEN-3219-based PROTAC to achieve maximal BRD4 degradation.

a. Materials and Reagents

• Human cancer cell line expressing BRD4 (e.g., MDA-MB-231, HeLa, MV4;11).

• ZEN-3219-based PROTAC stock solution (e.g., 10 mM in DMSO).

• Vehicle control (DMSO).

• Non-degrading BRD4 inhibitor (e.g., JQ1) as a negative control.[2]

• Cell culture medium (e.g., DMEM or RPMI-1640) with supplements.

• Phosphate-Buffered Saline (PBS).

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels, buffers, and apparatus.

• PVDF or nitrocellulose membranes.

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST).

• Primary antibodies: anti-BRD4, anti-GAPDH (or other loading control).

• HRP-conjugated secondary antibody.

• Enhanced Chemiluminescence (ECL) substrate.

• Imaging system for chemiluminescence detection.

b. Experimental Workflow

Caption: Workflow for Determining Optimal BRD4 Degradation Conditions.

c. Detailed Steps

• Cell Seeding: Seed the chosen cell line in 6-well plates at a density that allows them to reach 70-80% confluency at the time of harvest.

• PROTAC Treatment:

  • For dose-response experiments, treat cells with a range of ZEN-3219-based PROTAC concentrations (e.g., 1, 10, 50, 100, 500, 1000 nM) for a fixed time (e.g., 24 hours).

  • For time-course experiments, treat cells with a fixed concentration (e.g., 100 nM) for different durations (e.g., 2, 4, 8, 16, 24 hours).

  • Include a vehicle control (DMSO) for each time point and concentration.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.[2]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.[2]

• Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.[2]

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against BRD4 overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the chemiluminescent signal using an ECL substrate and an imaging system.[2]

  • Strip the membrane and re-probe with an antibody against a loading control (e.g., GAPDH, α-tubulin) to ensure equal protein loading.

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the BRD4 signal to the loading control.

  • Calculate the percentage of BRD4 degradation relative to the vehicle-treated control.

  • Plot the percentage of degradation against the PROTAC concentration to determine the DC50 value.

  • Plot the percentage of degradation against time to determine the optimal treatment duration.

Cell Viability Assay

This protocol is to assess the effect of BRD4 degradation on cell proliferation and viability.

a. Materials and Reagents

• Human cancer cell line.

• ZEN-3219-based PROTAC.

• 96-well plates.

• Cell viability reagent (e.g., CellTiter-Glo®, MTT).

• Luminometer or spectrophotometer.

b. Experimental Workflow

Caption: Workflow for Cell Viability Assay.

c. Detailed Steps

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• PROTAC Treatment: Treat the cells with serial dilutions of the ZEN-3219-based PROTAC. Include a vehicle control.

• Incubation: Incubate the plate for a predetermined time (e.g., 72 hours).

• Viability Measurement: Add the cell viability reagent according to the manufacturer's instructions.

• Data Acquisition: Measure the luminescence or absorbance using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

Signaling Pathways Involving BRD4

BRD4 is a central node in several signaling pathways that are critical for cancer cell proliferation and survival. Understanding these pathways is essential for interpreting the downstream effects of BRD4 degradation.

Caption: Simplified BRD4 Signaling Pathways.

BRD4 is known to be involved in:

• c-MYC Transcription: BRD4 is a critical regulator of c-MYC, a potent oncogene that drives cell proliferation and growth.

• NF-κB Signaling: BRD4 interacts with acetylated RelA to enhance NF-κB-mediated transcription, which is involved in inflammation and cancer.

• JAK/STAT3 Pathway: BRD4 can regulate the activation of the JAK/STAT3 signaling pathway, which is crucial for cell survival and proliferation.

• Jagged1/Notch1 Signaling: In certain cancers, BRD4 regulates the expression of Jagged1, a ligand for the Notch1 receptor, promoting cell migration and invasion.[3][4]

Conclusion

While specific data on a ZEN-3219-based PROTAC is not yet available, the provided protocols and reference data for other BRD4 degraders offer a robust framework for researchers to determine the optimal conditions for BRD4 degradation. By systematically performing dose-response and time-course experiments, and evaluating downstream cellular effects, the efficacy of a novel ZEN-3219-based PROTAC can be thoroughly characterized. This will enable the advancement of our understanding of targeted protein degradation and potentially lead to the development of new therapeutic agents.

References

• 1. BRD4 Ligand, Inhibitor, Modulator, Degrader, Gene | MedChemExpress [medchemexpress.eu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

In Vivo Applications of ZEN-3219 in Mouse Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZEN-3219 is a potent and selective inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, playing a crucial role in epigenetic regulation. By binding to the bromodomains of BET proteins, particularly BRD4, ZEN-3219 disrupts the transcriptional activation of key oncogenes, such as MYC, and signaling pathways implicated in cancer progression, including the Androgen Receptor (AR) signaling pathway. These application notes provide a comprehensive overview of the in vivo applications of ZEN-3219 in various mouse models of cancer, focusing on the closely related and well-documented compound, ZEN-3694, as a proxy. The provided protocols and data are intended to guide researchers in designing and executing in vivo studies to evaluate the efficacy and mechanism of action of ZEN-3219.

Mechanism of Action

ZEN-3219 acts as a BET inhibitor, competitively binding to the acetyl-lysine binding pockets of BET bromodomains. This prevents the recruitment of transcriptional machinery to chromatin, leading to the downregulation of target gene expression. A key target of BET inhibitors is the proto-oncogene MYC, a critical driver of cell proliferation and survival in many cancers. Additionally, in prostate cancer, BET proteins are co-factors for the Androgen Receptor (AR), and their inhibition by ZEN-3219 can suppress AR target gene expression.

Caption: Mechanism of Action of ZEN-3219.

In Vivo Efficacy in Mouse Models

ZEN-3694, a close analog of ZEN-3219, has demonstrated significant anti-tumor activity in a variety of preclinical mouse models of cancer, both as a monotherapy and in combination with standard-of-care agents.

Data Summary

The following tables summarize the quantitative data from key in vivo studies.

Table 1: Monotherapy Efficacy of ZEN-3694 in Xenograft Mouse Models

Cancer Type	Mouse Model	Cell Line	Treatment	Dosing Regimen	Key Findings
Prostate Cancer	SCID Mice	VCaP	ZEN-3694	25-100 mg/kg, p.o., q.d.	Dose-dependent inhibition of tumor growth.[1]
Prostate Cancer	Athymic Nude Mice	22Rv1	ZEN-3694	25-100 mg/kg, p.o., q.d.	Significant tumor growth inhibition in enzalutamide-resistant model.[1]
Triple-Negative Breast Cancer	Athymic Nude Mice	MDA-MB-231	ZEN-3694	25-100 mg/kg, p.o., q.d.	Inhibition of tumor growth.[1]
Prostate Cancer	PDX Model	LuCaP 35CR	ZEN-3694	Not specified	Inhibition of tumor progression in an enzalutamide-resistant PDX model.[2]

Table 2: Combination Therapy Efficacy of ZEN-3694 in Mouse Models

Cancer Type	Mouse Model	Combination	Dosing Regimen	Key Findings
Prostate Cancer	SCID Mice (VCaP xenograft)	ZEN-3694 + Enzalutamide	ZEN-3694: Not specified, Enzalutamide: 10 mg/kg, p.o., q.d.	Synergistic inhibition of tumor growth.[1]
Triple-Negative Breast Cancer	Athymic Nude Mice (MDA-MB-231 xenograft)	ZEN-3694 + Paclitaxel	ZEN-3694: Not specified, Paclitaxel: 15 mg/kg, i.p.	Synergistic anti-tumor activity.[1]
Colon Cancer	Syngeneic Model	ZEN-3694 + anti-PD1 antibody	Not specified	Increased efficacy of anti-PD1 in tumor growth inhibition.[3]

Experimental Protocols

Protocol 1: Cell Line-Derived Xenograft (CDX) Model

This protocol describes the establishment of a subcutaneous xenograft model using cancer cell lines to evaluate the in vivo efficacy of ZEN-3219.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. zenithepigenetics.com [zenithepigenetics.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Determining Optimal Treatment Time for Maximal Protein Degradation with a Novel Degrader

Disclaimer: Initial searches for the compound "ZEN-3219" did not yield any specific information regarding its mechanism of action or protein degradation kinetics. The following application notes and protocols are a generalized guide based on established principles of targeted protein degradation for a hypothetical degrader, herein referred to as "Degrader-X". These notes are intended for researchers, scientists, and drug development professionals to illustrate the experimental workflow for determining the optimal treatment time for maximal protein degradation of a target protein.

Introduction to Targeted Protein Degradation

Targeted protein degradation is a novel therapeutic modality that utilizes the cell's own ubiquitin-proteasome system to eliminate specific proteins.[1] Small-molecule degraders, such as Proteolysis Targeting Chimeras (PROTACs) and molecular glues, induce the formation of a ternary complex between a target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein.[1] The efficacy of a degrader is determined by several key parameters, including the rate of degradation, the maximal level of degradation (Dmax), and the concentration required to achieve 50% degradation (DC50).[1][2] Determining the optimal treatment time is crucial for achieving maximal degradation and understanding the downstream biological consequences.

Experimental Workflow for Determining Optimal Degradation Time

The following workflow outlines the key steps in determining the optimal treatment time for maximal protein degradation with a novel degrader compound.

Caption: A two-phase experimental workflow to determine the optimal degradation time and potency of a novel degrader.

Key Experimental Protocols

Protocol 1: Time-Course Experiment for Target Protein Degradation

This protocol is designed to determine the kinetics of target protein degradation upon treatment with Degrader-X.

Materials:

• Cell line expressing the target protein

• Complete cell culture medium

• Degrader-X stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE and Western blotting reagents

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the exponential growth phase and approximately 70-80% confluent at the time of lysis.

• Cell Treatment: The following day, treat the cells with a fixed concentration of Degrader-X (e.g., a concentration presumed to be above the DC50, such as 100 nM). Include a vehicle control (e.g., DMSO).

• Time Points: At various time points post-treatment (e.g., 0, 2, 4, 8, 16, 24, and 48 hours), harvest the cells.

• Cell Lysis:

  • Aspirate the culture medium and wash the cells once with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer to each well and incubate on ice for 15-30 minutes with occasional agitation.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Western Blotting:

  • Normalize the protein concentration for all samples and prepare them for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and probe with primary antibodies for the target protein and a loading control.

  • Incubate with the appropriate HRP-conjugated secondary antibody.

  • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities for the target protein and normalize them to the loading control. Plot the normalized protein levels against time to determine the time at which maximal degradation (Dmax) is achieved.

Protocol 2: Dose-Response Experiment

This protocol is designed to determine the DC50 and Dmax of Degrader-X at the optimal treatment time determined in Protocol 1.

Procedure:

• Cell Seeding: Seed cells as described in Protocol 1.

• Cell Treatment: The following day, treat the cells with a serial dilution of Degrader-X (e.g., 0.1 nM to 10 µM) for the optimal treatment time determined previously. Include a vehicle control.

• Cell Lysis and Protein Quantification: Follow steps 4 and 5 from Protocol 1.

• Western Blotting and Data Analysis: Follow steps 6 and 7 from Protocol 1. Plot the normalized protein levels against the logarithm of the Degrader-X concentration. Fit the data to a four-parameter logistic curve to determine the DC50 and Dmax values.

Data Presentation

The quantitative data from the time-course and dose-response experiments can be summarized in the following tables.

Table 1: Time-Course of Target Protein Degradation by Degrader-X (100 nM)

Treatment Time (hours)	Normalized Target Protein Level (%)	Standard Deviation
0 (Vehicle)	100	± 5.2
2	75	± 4.8
4	45	± 3.9
8	20	± 3.1
16	10	± 2.5
24	8	± 2.1
48	12	± 2.8

Table 2: Dose-Response of Target Protein Degradation by Degrader-X at 24 hours

Degrader-X Concentration (nM)	Normalized Target Protein Level (%)	Standard Deviation
0 (Vehicle)	100	± 4.5
0.1	98	± 5.1
1	85	± 4.2
10	52	± 3.7
100	9	± 2.3
1000	7	± 1.9
10000	8	± 2.0

Hypothetical Signaling Pathway

The degradation of a target protein can have significant effects on downstream signaling pathways. The following diagram illustrates a hypothetical pathway where the degradation of a target kinase (Target-K) by Degrader-X leads to the inhibition of a pro-proliferative signaling cascade.

Caption: Hypothetical signaling pathway inhibited by the targeted degradation of Target-K.

Conclusion

These application notes provide a generalized framework for determining the optimal treatment time for maximal protein degradation of a target protein by a novel degrader. The provided protocols for time-course and dose-response experiments, along with the templates for data presentation and pathway analysis, offer a comprehensive approach for characterizing the activity of new degrader compounds. It is important to adapt these protocols to the specific target protein, cell line, and degrader being investigated.

References

• 1. The importance of cellular degradation kinetics for understanding mechanisms in targeted protein degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: A Guide to Quantifying BRD4 Degradation Following Treatment with a ZEN-3219-Based PROTAC

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bromodomain and extra-terminal domain (BET) proteins, particularly BRD4, are critical epigenetic readers that regulate the transcription of key oncogenes like c-MYC.[1] Their role in cancer has made them a prime target for therapeutic intervention. While inhibitors of BRD4 have shown promise, a newer and often more effective strategy is targeted protein degradation (TPD).[2][3] This approach utilizes Proteolysis Targeting Chimeras (PROTACs), heterobifunctional molecules that induce the degradation of a target protein via the ubiquitin-proteasome system.[2][3][4]

ZEN-3219 is a potent inhibitor that binds to the bromodomains of BRD4 (IC50 values of 0.48 µM for BD1 and 0.16 µM for BD2).[5][6] While ZEN-3219 itself is a BRD4 binder, it can be chemically linked to an E3 ligase-recruiting ligand to create a powerful BRD4-degrading PROTAC.[5][6] This application note provides detailed protocols and data presentation guidelines for quantifying the degradation of BRD4 in cancer cell lines after treatment with a hypothetical PROTAC constructed from ZEN-3219, hereafter referred to as "ZEN-3219-PROTAC". The methodologies described herein are essential for characterizing the potency, kinetics, and mechanism of action of such degraders.

Mechanism of Action: ZEN-3219-PROTAC

ZEN-3219-PROTAC is a heterobifunctional molecule designed to induce the selective degradation of BRD4. One end of the molecule (the ZEN-3219 moiety) binds to the BRD4 protein, while the other end recruits an E3 ubiquitin ligase, such as Cereblon (CRBN) or Von Hippel-Lindau (VHL). This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to BRD4, tagging it for destruction by the 26S proteasome. This catalytic process allows a single PROTAC molecule to induce the degradation of multiple BRD4 proteins.[2]

Caption: Mechanism of BRD4 degradation induced by ZEN-3219-PROTAC.

Experimental Workflow for Quantifying BRD4 Degradation

A systematic workflow is crucial for accurately assessing the efficacy of a BRD4 degrader. The process begins with treating a relevant cancer cell line with the degrader across a range of concentrations and time points. Following treatment, cellular proteins are extracted, and the levels of BRD4 are quantified using various immunoassays. To confirm the mechanism of degradation, control experiments involving co-treatment with a proteasome inhibitor are performed.

Caption: Workflow for assessing ZEN-3219-PROTAC activity.

Quantitative Data Presentation

Summarizing quantitative results in tables allows for clear comparison of potency and kinetics. Below are examples of how to present data on BRD4 degradation.

Table 1: Dose-Dependent Degradation of BRD4 by ZEN-3219-PROTAC

This table shows the percentage of BRD4 remaining in MV-4-11 (acute myeloid leukemia) cells after a 6-hour treatment with varying concentrations of ZEN-3219-PROTAC. The DC50 (half-maximal degradation concentration) and Dmax (maximum degradation) are key metrics of potency.

ZEN-3219-PROTAC Conc. (nM)	Mean BRD4 Level (% of Vehicle)	Standard Deviation
0 (Vehicle)	100	5.2
0.1	98	4.8
1	85	6.1
10	48	3.9
50	15	2.5
100	6	1.8
500	5	1.5
Calculated DC50	9.5 nM
Calculated Dmax	~95%

Table 2: Time-Course of BRD4 Degradation

This table illustrates the kinetics of BRD4 degradation in MV-4-11 cells treated with ZEN-3219-PROTAC at a fixed concentration (100 nM).

Treatment Time (hours)	Mean BRD4 Level (% of Vehicle)	Standard Deviation
0	100	6.0
1	75	5.5
2	40	4.1
4	18	3.2
8	7	2.0
16	6	1.7
24	8	2.1

Table 3: Proteasome Inhibitor Rescue Experiment

This experiment confirms that the degradation is proteasome-dependent. Co-treatment with the proteasome inhibitor MG132 should "rescue" BRD4 from degradation.[2][4][7]

Treatment Condition (6 hours)	Mean BRD4 Level (% of Vehicle)	Standard Deviation
Vehicle (DMSO)	100	5.1
100 nM ZEN-3219-PROTAC	6	1.9
10 µM MG132	105	6.3
100 nM ZEN-3219-PROTAC + 10 µM MG132	95	5.8

Detailed Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Line Maintenance: Culture MV-4-11 cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO2 incubator.

• Seeding: Seed cells in 6-well plates at a density of 0.5 x 10^6 cells/mL. Allow cells to acclimate for 24 hours.

• Compound Preparation: Prepare a 10 mM stock solution of ZEN-3219-PROTAC in DMSO. Perform serial dilutions in culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration does not exceed 0.1% in all wells.

• Treatment:

  • Dose-Response: Add the serially diluted ZEN-3219-PROTAC to the cells and incubate for a fixed time (e.g., 6 hours).

  • Time-Course: Treat cells with a fixed concentration of ZEN-3219-PROTAC (e.g., 100 nM) and harvest at various time points (e.g., 0, 1, 2, 4, 8, 16, 24 hours).

  • Rescue Experiment: Pre-treat cells with 10 µM MG132 for 1 hour before adding 100 nM ZEN-3219-PROTAC. Incubate for an additional 6 hours.

• Cell Harvesting: After treatment, transfer cells to a centrifuge tube, spin at 300 x g for 5 minutes, wash once with ice-cold PBS, and proceed to cell lysis.

Protocol 2: Western Blotting for BRD4 Quantification

• Cell Lysis: Lyse the cell pellet with ice-cold RIPA buffer containing protease and phosphatase inhibitors. Incubate on ice for 30 minutes with vortexing every 10 minutes.

• Protein Quantification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• Sample Preparation: Normalize protein concentrations for all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 4-12% Bis-Tris polyacrylamide gel. Run the gel until adequate separation is achieved.

• Protein Transfer: Transfer the proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with a primary antibody specific for BRD4 (e.g., rabbit anti-BRD4) overnight at 4°C.

  • Also, probe for a loading control protein (e.g., α-Tubulin or GAPDH) to ensure equal protein loading.[8]

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody: Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) for 1 hour at room temperature.[4]

• Detection: Wash the membrane again as in step 8. Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imaging system.[1][4]

• Densitometry: Quantify the band intensities using software like ImageJ. Normalize the BRD4 band intensity to the loading control band intensity for each sample. Express the results as a percentage of the vehicle-treated control.

Protocol 3: TR-FRET Assay for High-Throughput Quantification

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a sensitive, high-throughput method for quantifying protein levels directly in cell lysates.[9][10]

• Cell Seeding and Treatment: Seed cells in a 96-well or 384-well plate and treat with ZEN-3219-PROTAC as described in Protocol 1.

• Lysis: After treatment, lyse the cells directly in the wells by adding a specific lysis buffer provided with a commercial TR-FRET assay kit (e.g., from Cisbio, Promega).

• Assay Preparation: Add the TR-FRET antibody mix to the lysate. This mix typically contains a donor-labeled antibody (e.g., Terbium cryptate) and an acceptor-labeled antibody (e.g., d2) that both target the protein of interest (BRD4).

• Incubation: Incubate the plate at room temperature for the time specified by the kit manufacturer (typically 1-4 hours).

• Measurement: Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

• Data Analysis: Calculate the TR-FRET ratio (Acceptor signal / Donor signal). A decrease in the TR-FRET ratio corresponds to a decrease in BRD4 protein levels.[9] Convert the ratio to the percentage of BRD4 remaining relative to the vehicle control.

The successful development of BRD4 degraders like ZEN-3219-PROTAC relies on robust and reproducible methods for quantifying target protein knockdown. This application note provides a framework for researchers to assess degrader performance using standard techniques such as Western blotting and advanced high-throughput methods like TR-FRET. The presented protocols for dose-response, time-course, and mechanistic validation experiments are essential for building a comprehensive profile of a novel degrader, ultimately guiding the selection of candidates for further preclinical and clinical development.

References

• 1. benchchem.com [benchchem.com]
• 2. ashpublications.org [ashpublications.org]
• 3. nomuraresearchgroup.com [nomuraresearchgroup.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. BRD4 Ligand, Inhibitor, Modulator, Degrader, Gene | MedChemExpress [medchemexpress.eu]
• 7. Development of an N-Terminal BRD4 Bromodomain-Targeted Degrader - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reactionbiology.com [reactionbiology.com]
• 9. Development of a direct high-throughput protein quantification strategy facilitates the discovery and characterization of a celastrol-derived BRD4 degrader - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A direct high-throughput protein quantification strategy facilitates discovery and characterization of a celastrol-derived BRD4 degrader | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

ZEN-3219 Technical Support Center: Troubleshooting Aqueous Insolubility

This guide provides researchers, scientists, and drug development professionals with solutions to common solubility challenges encountered with the BET inhibitor, ZEN-3219, in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: My ZEN-3219 is not dissolving in my aqueous buffer. What is the recommended solvent?

A1: ZEN-3219 has low aqueous solubility. The recommended solvent for creating a stock solution is dimethyl sulfoxide (B87167) (DMSO). It is soluble in DMSO at a concentration of 25 mg/mL (77.55 mM); however, ultrasonic treatment is necessary to achieve full dissolution.[1] It is crucial to use newly opened, anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of the product.[1]

Q2: I've dissolved ZEN-3219 in DMSO, but it precipitates when I dilute it into my aqueous experimental buffer. How can I prevent this?

A2: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for poorly soluble compounds. This occurs when the concentration of the compound exceeds its solubility limit in the final aqueous solution. Here are several strategies to mitigate this:

• Optimize Final DMSO Concentration: Keep the final concentration of DMSO in your assay as low as possible, ideally below 1%, to avoid solvent effects on your experiment. However, even at low percentages, precipitation can occur if the compound's aqueous solubility is very low.

• Use a Co-solvent System: In addition to DMSO, other co-solvents can be explored in small percentages, provided they do not interfere with the assay.

• Adjust Buffer pH: For ionizable compounds, modifying the pH of the aqueous buffer can significantly improve solubility. Determining the pKa of ZEN-3219 can help in selecting an optimal pH.

• In-Well Sonication: After diluting the ZEN-3219 stock solution into your assay medium, brief sonication of the plate can help to redissolve any precipitate that has formed.

• Incorporate Surfactants: Non-ionic surfactants, such as Tween 80, can be used in low concentrations (e.g., 0.01-0.1%) to help maintain the compound's solubility in the aqueous phase by forming micelles.

Q3: What is the difference between kinetic and thermodynamic solubility, and which is more relevant for my experiments?

A3:

• Kinetic solubility measures the concentration of a compound that remains in solution after a rapid precipitation process, such as adding a concentrated DMSO stock to an aqueous buffer. This is often more representative of what occurs during in vitro experiments.

• Thermodynamic solubility is the equilibrium concentration of a compound in a saturated solution and is typically lower than the kinetic solubility.

For most in vitro cell-based assays, understanding the kinetic solubility is more practical for preventing precipitation during the experiment.

Quantitative Data Summary

The following table summarizes the known solubility of ZEN-3219.

Solvent	Concentration	Molarity	Notes
DMSO	25 mg/mL	77.55 mM	Requires ultrasonic treatment.

Experimental Protocols

Protocol for Solubilizing ZEN-3219

This protocol describes the recommended method for preparing a high-concentration stock solution of ZEN-3219 and diluting it for use in aqueous-based assays.

Materials:

• ZEN-3219 powder

• Anhydrous, high-purity DMSO

• Sterile, nuclease-free microcentrifuge tubes

• Vortex mixer

• Bath sonicator

• Calibrated pipettes

Procedure:

• Prepare Stock Solution:

  • Allow the ZEN-3219 vial to equilibrate to room temperature before opening.

  • Weigh the desired amount of ZEN-3219 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve a 25 mg/mL concentration.

  • Vortex the tube for 1-2 minutes.

  • Place the tube in a bath sonicator and sonicate for 10-15 minutes, or until the solution is clear and all particulate matter has dissolved.

  • Visually inspect the solution to ensure complete dissolution.

• Prepare Intermediate and Working Solutions:

  • Perform serial dilutions of the DMSO stock solution to create intermediate concentrations in DMSO.

  • For the final working solution, dilute the intermediate DMSO solution into the pre-warmed aqueous buffer. It is recommended to add the DMSO solution to the buffer while vortexing to ensure rapid mixing and minimize precipitation. The final DMSO concentration should be kept below 1%.

• Storage:

  • Store the DMSO stock solution in small aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

  • Avoid repeated freeze-thaw cycles.

Visualizations

Caption: Troubleshooting workflow for ZEN-3219 insolubility.

Caption: Simplified pathway of BET protein inhibition by ZEN-3219.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Overcoming the Hook Effect with ZEN-3219-Based PROTACs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving ZEN-3219-based Proteolysis Targeting Chimeras (PROTACs). Our focus is to help you overcome common challenges, particularly the hook effect, and ensure the successful degradation of the target protein, BRD4.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with ZEN-3219-based PROTACs.

Problem 1: No or minimal degradation of BRD4 is observed at any tested concentration.

• Possible Cause 1: Suboptimal PROTAC Concentration Range.

  • Solution: The effective concentration for a PROTAC can be narrow. It is crucial to test a broad range of concentrations, typically from picomolar to micromolar, with logarithmic dilutions to identify the optimal degradation window. It is possible that the concentrations tested were too high, leading to a pronounced hook effect, or too low to induce degradation.

• Possible Cause 2: Issues with Ternary Complex Formation.

  • Solution: The formation of a stable ternary complex (BRD4-PROTAC-E3 ligase) is essential for protein degradation.[1] To confirm ternary complex formation, perform a co-immunoprecipitation (Co-IP) experiment.

• Possible Cause 3: Low E3 Ligase Expression.

  • Solution: The targeted E3 ligase must be sufficiently expressed in your cell line. Verify the expression level of the recruited E3 ligase (e.g., VHL or Cereblon) by Western blot.

• Possible Cause 4: Rapid Protein Synthesis.

  • Solution: The cell might be synthesizing new BRD4 protein at a rate that counteracts the degradation. A time-course experiment (e.g., 2, 4, 8, 24 hours) can help determine the optimal treatment duration to observe maximal degradation before new protein synthesis compensates.[2]

Problem 2: A bell-shaped dose-response curve is observed, with decreased BRD4 degradation at high PROTAC concentrations (the "Hook Effect").

• Possible Cause: Formation of Unproductive Binary Complexes.

  • Explanation: At high concentrations, the PROTAC can independently bind to either BRD4 or the E3 ligase, forming binary complexes (BRD4-PROTAC or E3 ligase-PROTAC). These binary complexes are unable to bring the target and the E3 ligase together, thus inhibiting the formation of the productive ternary complex required for degradation.[3][4]

  • Solution 1: Refine PROTAC Concentration. Perform a more granular dilution series at the higher concentrations to precisely identify the peak of degradation and the onset of the hook effect. For subsequent experiments, use concentrations at or below the optimal degradation concentration (DCmax).

  • Solution 2: Assess Ternary Complex Stability. The stability of the ternary complex plays a crucial role in overcoming the hook effect. Techniques like NanoBRET/TR-FRET can be used to assess the formation and stability of the ternary complex in live cells.[5] Enhanced cooperativity in ternary complex formation can mitigate the hook effect.

Frequently Asked Questions (FAQs)

Q1: What is the "hook effect" in the context of PROTACs?

A1: The hook effect is a phenomenon observed in PROTAC dose-response experiments where the degradation of the target protein decreases at high PROTAC concentrations. This results in a characteristic bell-shaped curve when plotting protein degradation against PROTAC concentration. Instead of a typical sigmoidal curve where increasing concentration leads to a plateau of maximum effect, high concentrations of a PROTAC can paradoxically reduce its degradation efficacy.

Q2: What causes the hook effect with ZEN-3219-based PROTACs?

A2: The hook effect in ZEN-3219-based PROTACs, as with other PROTACs, is caused by the formation of unproductive binary complexes at excessive concentrations. A PROTAC's function relies on creating a productive ternary complex between the target protein (BRD4), the PROTAC itself, and an E3 ligase. At very high concentrations, the PROTAC can saturate both BRD4 and the E3 ligase independently, preventing the formation of the essential ternary complex and thus reducing degradation.

Q3: How does the hook effect impact the interpretation of my experimental data?

Q4: Besides the hook effect, what other factors can influence the efficacy of my ZEN-3219-based PROTAC?

A4: Several factors beyond the hook effect can influence your PROTAC's performance:

• Cell Permeability: PROTACs are relatively large molecules, and poor cell membrane permeability can limit their intracellular concentration and efficacy.

• E3 Ligase Choice and Expression: The choice of E3 ligase (e.g., VHL or CRBN) and its expression level in the chosen cell line are critical.

• Linker Composition and Length: The linker connecting the ZEN-3219 warhead to the E3 ligase ligand significantly impacts the stability and geometry of the ternary complex.

• Target Protein Turnover Rate: The natural synthesis and degradation rate of BRD4 can influence the observed net degradation.

Data Presentation

The following tables summarize representative quantitative data for BRD4-degrading PROTACs. Note that this data is illustrative for BRD4 degraders and may not be specific to a ZEN-3219-based PROTAC.

Table 1: Representative Degradation Potency (DC50) of a BRD4 Degrader (MZ1) in Various Human Cell Lines

Cell Line	Target Protein	DC50 (nM)
HeLa	BRD4	~2-20
H661	BRD4	8
H838	BRD4	23

Data compiled from multiple sources. The DC50 for BRD2 and BRD3 is approximately 10-fold higher than for BRD4 in HeLa cells, demonstrating selectivity for BRD4.

Table 2: Representative Binding Affinity (Kd) of a BRD4 Degrader Warhead (based on JQ1) for BET Bromodomains

Protein	Bromodomain	Kd (nM)
BRD4	BD1	382
BD2	120
BRD3	BD1	119
BD2	115
BRD2	BD1	307
BD2	228

These values indicate that the binding affinity of the warhead is comparable across the different BET family bromodomains.

Experimental Protocols

1. Western Blot for BRD4 Degradation

This protocol outlines the steps to quantify BRD4 protein levels following treatment with a ZEN-3219-based PROTAC.

• Cell Culture and Treatment:

  • Plate cells (e.g., HeLa, THP-1) at an appropriate density and allow them to adhere overnight.

  • Prepare serial dilutions of your ZEN-3219-based PROTAC in complete growth medium. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Treat the cells with the PROTAC dilutions for a predetermined time (e.g., 24 hours) at 37°C.

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • Normalize all samples to the same protein concentration with lysis buffer.

  • Add 4X Laemmli sample buffer and boil at 95°C for 5-10 minutes.

• SDS-PAGE and Immunoblotting:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Perform electrophoresis and transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody against BRD4 and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the bands using an ECL detection system and quantify the band intensities.

2. Co-Immunoprecipitation (Co-IP) for Ternary Complex Formation

This protocol is to confirm the formation of the BRD4-PROTAC-E3 ligase ternary complex.

• Cell Treatment and Lysis:

  • Culture cells to 70-80% confluency.

  • Pre-treat cells with a proteasome inhibitor (e.g., 10 µM MG132) for 2 hours to prevent degradation of the target protein.

  • Treat cells with the ZEN-3219-based PROTAC at the optimal concentration or DMSO for 4-6 hours.

  • Lyse the cells in a non-denaturing lysis buffer.

• Immunoprecipitation:

  • Pre-clear the cell lysates with Protein A/G agarose (B213101) beads.

  • Incubate the pre-cleared lysate with an antibody against the E3 ligase (e.g., anti-VHL) or an isotype control IgG overnight at 4°C.

  • Add Protein A/G agarose beads to capture the antibody-protein complexes.

• Washing and Elution:

  • Wash the beads several times with lysis buffer to remove non-specific binding.

  • Elute the protein complexes from the beads by boiling in 2x Laemmli sample buffer.

• Western Blot Analysis:

  • Perform Western blotting on the eluted samples and probe for BRD4 and the E3 ligase. The presence of BRD4 in the E3 ligase immunoprecipitate confirms the formation of the ternary complex.

Visualizations

Caption: Mechanism of ZEN-3219-based PROTAC-mediated BRD4 degradation.

Caption: The formation of unproductive binary complexes at high PROTAC concentrations leads to the hook effect.

Caption: A logical workflow for troubleshooting the hook effect in PROTAC experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Critical assessment of targeted protein degradation as a research tool and pharmacological modality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. marinbio.com [marinbio.com]

ZEN-3219 Linker Optimization Technical Support Center

Welcome to the technical support center for the optimization of the ZEN-3219 PROTAC linker. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the efficiency of your ZEN-3219 experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for ZEN-3219?

ZEN-3219 is a Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of a specific target protein.[1][2][3] It is a heterobifunctional molecule composed of three key components: a ligand that binds to the target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects these two ligands.[1][2][3][4] By bringing the target protein and the E3 ligase into close proximity, ZEN-3219 facilitates the transfer of ubiquitin from the E3 ligase to the target protein, marking it for degradation by the proteasome.[5][6]

Q2: Why is the linker critical for the efficiency of ZEN-3219?

The linker in a PROTAC like ZEN-3219 is not just a passive spacer but plays a crucial role in its overall efficacy.[1][2] The length, composition, and attachment points of the linker are critical factors that influence the formation and stability of the ternary complex (Target Protein-ZEN-3219-E3 Ligase).[7][8][] An optimized linker ensures a productive orientation of the target protein and the E3 ligase, leading to efficient ubiquitination and subsequent degradation.[8] Furthermore, the linker's physicochemical properties, such as flexibility and solubility, significantly impact the cell permeability and pharmacokinetic properties of ZEN-3219.[1][10][11][12]

Q3: What is the "hook effect" and how can it be mitigated when working with ZEN-3219?

The "hook effect" is a phenomenon observed in PROTAC experiments where at high concentrations, the degradation of the target protein decreases.[13] This occurs because an excess of ZEN-3219 can lead to the formation of non-productive binary complexes (Target Protein-ZEN-3219 or ZEN-3219-E3 Ligase) instead of the productive ternary complex required for degradation.[8][13] To mitigate the hook effect, it is crucial to perform a wide dose-response experiment to identify the optimal concentration range for maximal degradation.[13] Testing ZEN-3219 at lower concentrations is often key to observing the desired degradation effect.[13]

Troubleshooting Guide

Issue 1: No or low degradation of the target protein is observed after treatment with ZEN-3219.

• Possible Cause 1: Poor Cell Permeability. PROTACs are often large molecules and may have difficulty crossing the cell membrane.[11][12][13]

  • Troubleshooting Step: Modify the ZEN-3219 linker to improve its physicochemical properties. Introducing polyethylene (B3416737) glycol (PEG) chains can enhance solubility, while more rigid structures might improve conformational stability.[7][10]

• Possible Cause 2: Inefficient Ternary Complex Formation. The linker may not be optimal for facilitating the interaction between the target protein and the E3 ligase.[8]

  • Troubleshooting Step: Synthesize a library of ZEN-3219 analogs with varying linker lengths and compositions.[1][] The optimal linker length is highly dependent on the specific target and E3 ligase pair.[7][10] A linker that is too short may cause steric hindrance, while a linker that is too long may not bring the proteins into close enough proximity for efficient ubiquitination.[10]

• Possible Cause 3: Lack of Target or E3 Ligase Engagement. The ZEN-3219 molecule may not be effectively binding to its intended targets within the cell.[13]

  • Troubleshooting Step: Confirm target and E3 ligase engagement using cellular thermal shift assays (CETSA) or NanoBRET assays.[13] These techniques can verify that ZEN-3219 is binding to both the target protein and the E3 ligase in a cellular context.

Issue 2: High ZEN-3219 concentration leads to reduced target degradation (Hook Effect).

• Possible Cause: Formation of non-productive binary complexes. At excessive concentrations, ZEN-3219 is more likely to form binary complexes with either the target protein or the E3 ligase, preventing the formation of the productive ternary complex.[8][13]

  • Troubleshooting Step: Perform a comprehensive dose-response curve to determine the optimal concentration for degradation and to characterize the bell-shaped curve of the hook effect.[13] Subsequent experiments should use ZEN-3219 at concentrations at or below the observed peak of degradation.

Issue 3: Off-target effects are observed.

• Possible Cause: The ZEN-3219 PROTAC is degrading proteins other than the intended target.

  • Troubleshooting Step: Modify the linker to alter the geometry of the ternary complex. The linker's structure can influence which proteins are presented for ubiquitination, and systematic variations in linker design can enhance selectivity.[13] Additionally, utilizing a more selective warhead for the protein of interest can reduce off-target binding.[13]

Quantitative Data Summary

The following tables summarize hypothetical data from linker optimization studies for ZEN-3219, targeting Protein-X for degradation by recruiting the VHL E3 ligase.

Table 1: Effect of Linker Length on ZEN-3219 Efficiency

ZEN-3219 Analog	Linker Type	Linker Length (atoms)	DC50 (nM)	Dmax (%)
ZEN-3219-01	PEG	12	150	65
ZEN-3219-02	PEG	15	50	85
ZEN-3219-03	PEG	18	15	95
ZEN-3219-04	PEG	21	45	88
ZEN-3219-05	PEG	24	120	70

DC50: Half-maximal degradation concentration. Dmax: Maximum degradation.

Table 2: Effect of Linker Composition on ZEN-3219 Efficiency (Linker Length = 18 atoms)

ZEN-3219 Analog	Linker Type	DC50 (nM)	Dmax (%)	Cell Permeability (Papp, 10⁻⁶ cm/s)
ZEN-3219-03	PEG	15	95	1.2
ZEN-3219-06	Alkyl	25	92	2.5
ZEN-3219-07	Alkoxy-Alkyl	18	94	1.8

Papp: Apparent permeability coefficient.

Experimental Protocols

1. Western Blotting for Target Protein Degradation

• Objective: To quantify the degradation of the target protein induced by ZEN-3219.

• Methodology:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with a range of ZEN-3219 concentrations for a specified time (e.g., 24 hours).

  • Lyse the cells and quantify total protein concentration using a BCA assay.

  • Separate equal amounts of protein lysate by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and incubate with a primary antibody specific to the target protein and a loading control (e.g., GAPDH).

  • Incubate with a corresponding HRP-conjugated secondary antibody.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and quantify the band intensities.

2. TR-FRET Assay for Ternary Complex Formation

• Objective: To measure the formation of the Target Protein-ZEN-3219-E3 Ligase ternary complex.[14]

• Methodology:

  • Use a fluorescently labeled target protein (e.g., with a donor fluorophore) and a fluorescently labeled E3 ligase (e.g., with an acceptor fluorophore).[8]

  • In a microplate, add a constant concentration of the labeled proteins to each well.[8]

  • Add serial dilutions of ZEN-3219 to the wells.

  • Incubate the plate to allow for complex formation.

  • Measure the FRET signal using a microplate reader. An increased FRET signal indicates the formation of the ternary complex.[8]

Visualizations

Caption: Mechanism of action for the ZEN-3219 PROTAC.

Caption: Troubleshooting workflow for low ZEN-3219 activity.

References

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current strategies for the design of PROTAC linkers: a critical review - ePrints Soton [eprints.soton.ac.uk]
• 3. Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 5. PROTAC Molecules Activity and Efficacy Evaluate Service | MtoZ Biolabs [mtoz-biolabs.com]
• 6. Discovery of E3 Ligase Ligands for Target Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 10. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 11. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 12. pharmacytimes.com [pharmacytimes.com]
• 13. benchchem.com [benchchem.com]
• 14. youtube.com [youtube.com]

ZEN-3694 Technical Support Center: Managing Off-Target Effects

This technical support center provides researchers, scientists, and drug development professionals with guidance on understanding and mitigating potential off-target effects of ZEN-3694, a pan-BET bromodomain inhibitor. The following information is intended to support in-vitro and pre-clinical experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ZEN-3694?

ZEN-3694 is an orally bioavailable small molecule that functions as a pan-inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, which includes BRD2, BRD3, BRD4, and BRDT.[1][2] By binding to the acetylated lysine (B10760008) recognition motifs within the bromodomains of BET proteins, ZEN-3694 prevents their interaction with acetylated histones and transcription factors.[1][2] This disruption of protein-protein interactions leads to the downregulation of the expression of key oncogenes such as MYC and Androgen Receptor (AR), thereby inhibiting cancer cell proliferation.[1]

Q2: What is the known selectivity profile of ZEN-3694?

In vitro studies have demonstrated that ZEN-3694 selectively binds to BET proteins with greater than 20-fold selectivity over non-BET bromodomains. This suggests a high degree of specificity for its intended targets.

Q3: What are the clinically observed side effects of ZEN-3694 that could be indicative of off-target effects?

Clinical trials of ZEN-3694, particularly in combination with other agents like enzalutamide (B1683756), have reported a favorable safety profile. The most common adverse events observed are gastrointestinal toxicities (such as nausea) and thrombocytopenia (a decrease in platelet count). These effects were generally manageable with supportive care or dose optimization. In a Phase 1b/2a study, Grade 3 or higher toxicities were experienced by 18.7% of patients, with Grade 3 thrombocytopenia occurring in 4% of patients.

Q4: How does ZEN-3694 affect gene expression beyond its primary targets?

By inhibiting BET proteins, which are critical readers of the epigenetic code, ZEN-3694 can lead to widespread changes in gene expression. While the primary intended effect is the downregulation of oncogenes like MYC, it is plausible that the expression of other genes is also altered. Comprehensive transcriptomic analyses (e.g., RNA-seq) of cells or tissues treated with ZEN-3694 would be necessary to fully characterize these changes and distinguish between on-target and potential off-target transcriptional effects. A study in patients with metastatic castration-resistant prostate cancer showed that treatment with ZEN-3694 and enzalutamide led to a 2-4 fold reduction in the expression of BET target genes, including MYC.

Troubleshooting Guide

This guide provides a structured approach to identifying and mitigating potential off-target effects of ZEN-3694 in a research setting.

Issue 1: Unexpected cellular phenotype or toxicity observed in vitro.

• Question: Are the observed effects consistent with the known mechanism of BET inhibition (e.g., cell cycle arrest, apoptosis)?

• Troubleshooting Steps:

  • Confirm On-Target Engagement: Verify that ZEN-3694 is inhibiting its intended targets in your experimental system. A Western blot for c-MYC protein levels or RT-qPCR for MYC mRNA can confirm target engagement, as MYC is a well-established downstream target of BET inhibition.

  • Dose-Response Analysis: Perform a dose-response experiment to determine if the unexpected phenotype is occurring at concentrations consistent with the IC50 for on-target effects (e.g., proliferation inhibition). The IC50 for ZEN-3694 in MV4-11 AML cells is 0.2 µM, and it inhibits MYC mRNA expression with an IC50 of 0.16 µM. Off-target effects often manifest at higher concentrations.

  • Rescue Experiment: If a specific off-target is suspected, attempt a rescue experiment. For example, if you hypothesize that ZEN-3694 is inhibiting a specific kinase, co-treatment with a known activator of that kinase's pathway might reverse the phenotype.

  • Phenotypic Profiling: Compare the observed phenotype to those induced by other known BET inhibitors. A similar phenotypic signature would suggest the effect is likely on-target or a class effect of BET inhibition.

Issue 2: In vivo toxicity or unexpected systemic effects in animal models.

• Question: Are the observed in vivo effects consistent with the clinical safety profile of ZEN-3694 (e.g., GI issues, thrombocytopenia)?

• Troubleshooting Steps:

  • Monitor Hematological Parameters: Conduct regular complete blood counts (CBCs) to monitor for thrombocytopenia, a known side effect.

  • Assess GI Tolerability: Monitor for signs of gastrointestinal distress, such as weight loss or changes in stool consistency.

  • Histopathological Analysis: Perform histopathology on major organs to identify any tissue-specific toxicities.

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Correlation: Correlate the timing of observed toxicities with the plasma concentration of ZEN-3694 to determine if they are exposure-dependent.

Quantitative Data Summary

The following table summarizes the key adverse events observed in clinical trials of ZEN-3694, which can be considered systemic off-target effects.

Adverse Event	Grade	Frequency in Phase 1b/2a Study (N=75)	Management Strategies
Thrombocytopenia	Grade 3	4%	Dose optimization, monitoring of platelet counts.
Gastrointestinal Toxicity	Not specified	Main adverse event	Use of anti-emetics.
Nausea	Grade 3 (DLT in 1 patient)	One patient at 96 mg/day	Dose reduction, anti-emetic medication.
Any Grade ≥ 3 Toxicity	Grade ≥ 3	18.7%	Dose adjustment and supportive care based on specific event.

Experimental Protocols

Protocol 1: Assessing On-Target Engagement of ZEN-3694 via MYC Expression

• Cell Culture: Plate your cancer cell line of interest at an appropriate density and allow cells to adhere overnight.

• Treatment: Treat cells with a dose range of ZEN-3694 (e.g., 0.01 µM to 10 µM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 24 hours).

• RNA Extraction: Harvest cells and extract total RNA using a standard commercially available kit.

• RT-qPCR: Perform reverse transcription followed by quantitative PCR (RT-qPCR) using validated primers for MYC and a housekeeping gene (e.g., GAPDH).

• Data Analysis: Calculate the relative expression of MYC mRNA normalized to the housekeeping gene. A dose-dependent decrease in MYC expression indicates on-target activity.

Protocol 2: In Vitro Cytotoxicity Assay

• Cell Plating: Seed cells in a 96-well plate at a density that will not reach confluency during the assay.

• Compound Addition: The following day, treat cells with a serial dilution of ZEN-3694. Include a vehicle-only control.

• Incubation: Incubate the plate for a period relevant to your cell line's doubling time (e.g., 72 hours).

• Viability Measurement: Add a viability reagent (e.g., CellTiter-Glo®, resazurin) and measure the signal according to the manufacturer's instructions.

• IC50 Calculation: Plot the dose-response curve and calculate the IC50 value, which is the concentration of ZEN-3694 that inhibits cell growth by 50%.

Visualizations

References

• 1. Zacks Small Cap Research - Zenith Epigenetics: ZEN-3694: Resistance is Futile [scr.zacks.com]
• 2. Facebook [cancer.gov]

Technical Support Center: Troubleshooting ZEN-3219 PROTAC Activity

Welcome to the technical support center for your Proteolysis Targeting Chimera (PROTAC) experiments. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and resolve common issues encountered when a PROTAC, such as ZEN-3219, fails to degrade its intended target, BRD4.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism by which a BRD4 PROTAC like ZEN-3219 should work?

A1: ZEN-3219 is a heterobifunctional molecule designed to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS). It does this by simultaneously binding to the target protein (BRD4) and an E3 ubiquitin ligase. This induced proximity facilitates the transfer of ubiquitin from an E2-conjugating enzyme to BRD4, tagging it for degradation by the 26S proteasome.[1][2]

Q2: I'm not seeing any degradation of BRD4 with my ZEN-3219 PROTAC. What are the most common initial checks I should perform?

A2: When encountering a lack of BRD4 degradation, it is crucial to first verify the basics of your experimental setup. This includes confirming the integrity and purity of your ZEN-3219 compound, ensuring its solubility in your vehicle and culture media, and verifying the health and passage number of your cell line.[3] Additionally, confirming that the specific E3 ligase recruited by ZEN-3219 is expressed in your chosen cell line is a critical first step.[4][5]

Q3: What is the "hook effect" and could it explain the lack of BRD4 degradation?

A3: The "hook effect" is a phenomenon where the efficiency of PROTAC-mediated degradation decreases at high concentrations.[3][4] This occurs because at excessive concentrations, the PROTAC is more likely to form non-productive binary complexes (ZEN-3219-BRD4 or ZEN-3219-E3 ligase) rather than the essential productive ternary complex (BRD4-ZEN-3219-E3 ligase).[6] To investigate this, it is essential to perform a wide dose-response experiment to identify the optimal concentration for degradation.[3][4]

Troubleshooting Guide: Why is my ZEN-3219 PROTAC not degrading BRD4?

This guide provides a systematic approach to identifying and resolving the potential reasons for the lack of BRD4 degradation in your experiments.

Diagram: Troubleshooting Workflow

Caption: A logical workflow for troubleshooting the lack of PROTAC activity.

Issue 1: Problems with the PROTAC Compound

Potential Cause	Recommended Action	Relevant Experimental Protocol
Poor Compound Stability	Assess the stability of ZEN-3219 in your cell culture medium over the time course of your experiment using LC-MS.[3]	Compound Stability Assay
Low Cell Permeability	PROTACs are often large molecules that may struggle to cross the cell membrane.[3][7] Consider using a cell permeability assay or LC-MS analysis of cell lysates to determine intracellular compound concentration.	Cellular Uptake Assay
Compound Aggregation	Poor solubility can lead to aggregation. Ensure ZEN-3219 is fully solubilized in the vehicle (e.g., DMSO) before diluting in media.[8]	Dynamic Light Scattering (DLS)

Issue 2: Cellular Factors

Potential Cause	Recommended Action	Relevant Experimental Protocol
Low or Absent E3 Ligase Expression	The E3 ligase recruited by ZEN-3219 must be present in your cell line.[4][5] Verify the expression of the E3 ligase (e.g., VHL, CRBN) via Western blot or qPCR.[4]	Western Blotting for E3 Ligase
Compromised Proteasome Activity	The proteasome may be inhibited by other compounds or the cells may have intrinsic resistance. Include a positive control with a known proteasome inhibitor (e.g., MG132) to confirm that proteasome inhibition rescues BRD4 from degradation.[8][9]	Proteasome Activity Assay
High BRD4 Synthesis Rate	The cell may be synthesizing new BRD4 protein at a rate that counteracts degradation.[8] A time-course experiment with shorter incubation times may reveal degradation before new synthesis occurs.[8]	Time-Course Degradation Assay
Cell Line Context	The efficacy of a PROTAC can be highly dependent on the cell line.[5] If possible, test ZEN-3219 in a different cell line known to be responsive to BRD4 degradation.	Comparative Cell Line Analysis

Issue 3: Mechanistic Failures

Potential Cause	Recommended Action	Relevant Experimental Protocol
Inefficient Ternary Complex Formation	The formation of a stable BRD4-ZEN-3219-E3 ligase ternary complex is essential for degradation.[4][10] If this complex is unstable or doesn't form, degradation will not occur.[11]	Co-Immunoprecipitation (Co-IP) or TR-FRET Assay
Lack of Ubiquitination	A ternary complex may form but not in a productive conformation for the E3 ligase to ubiquitinate BRD4.[3]	In-Cell Ubiquitination Assay
The "Hook Effect"	As mentioned in the FAQs, high concentrations of ZEN-3219 can be counterproductive. Perform a dose-response experiment with a wide range of concentrations, including very low nanomolar concentrations.[3][4]	Dose-Response Western Blot

Key Experimental Protocols

Protocol 1: Western Blotting for BRD4 Degradation

This protocol is to quantify the levels of BRD4 protein in cells following treatment with ZEN-3219.

Materials:

• Cell culture reagents

• ZEN-3219 PROTAC and vehicle control (e.g., DMSO)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• Primary antibodies: anti-BRD4, anti-loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Seed cells and allow them to adhere overnight. Treat cells with various concentrations of ZEN-3219 or vehicle control for the desired time (typically 8-24 hours).[8]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with lysis buffer.[12]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[12]

• Sample Preparation: Normalize protein concentrations and add Laemmli sample buffer. Boil samples at 95°C for 5-10 minutes.[12]

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, run the gel, and transfer the proteins to a PVDF or nitrocellulose membrane.[12]

• Immunoblotting: Block the membrane and incubate with the primary anti-BRD4 antibody overnight at 4°C. Wash and then incubate with the HRP-conjugated secondary antibody.[12]

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system. Quantify band intensities using densitometry software and normalize to the loading control.[2][12]

Diagram: PROTAC Mechanism of Action

Caption: The mechanism of PROTAC-mediated protein degradation.

Protocol 2: Co-Immunoprecipitation (Co-IP) for Ternary Complex Formation

This protocol is to determine if ZEN-3219 induces the formation of a ternary complex between BRD4 and the E3 ligase.

Materials:

• Treated cell lysates (as per Western Blot protocol)

• Anti-BRD4 antibody for immunoprecipitation

• Protein A/G magnetic beads

• Wash buffer

• Elution buffer

• Antibodies for Western Blot detection (anti-BRD4, anti-E3 ligase)

Procedure:

• Cell Treatment: Treat cells with ZEN-3219, a negative control (e.g., inactive epimer), and vehicle control. To prevent degradation of the target, pre-treat cells with a proteasome inhibitor like MG132.[13]

• Immunoprecipitation: Incubate the cell lysates with an anti-BRD4 antibody to capture BRD4 and its binding partners.[8]

• Pull-down: Add Protein A/G beads to pull down the antibody-BRD4 complex.[8]

• Washes: Wash the beads extensively to remove non-specific binders.[8]

• Elution: Elute the protein complexes from the beads.

• Western Blot Analysis: Analyze the eluted samples by Western blotting, probing for both BRD4 and the specific E3 ligase recruited by ZEN-3219. An increased amount of the E3 ligase in the ZEN-3219-treated sample compared to controls indicates ternary complex formation.[14]

Diagram: Experimental Workflow for Co-IP

Caption: Workflow for assessing ternary complex formation via Co-IP.

By systematically working through these troubleshooting steps and utilizing the provided protocols, you can effectively diagnose and potentially resolve the issues preventing your ZEN-3219 PROTAC from degrading BRD4.

References

• 1. Proteolysis-Targeting Chimera (PROTAC) Delivery System: Advancing Protein Degraders towards Clinical Translation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assays and technologies for developing proteolysis targeting chimera degraders - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Cell Permeability of ZEN-3219 PROTACs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the cell permeability of ZEN-3219 and other similar PROTACs.

Frequently Asked Questions (FAQs)

Q1: My ZEN-3219 PROTAC shows low efficacy in cell-based assays. Could poor cell permeability be the cause?

A1: Yes, poor cell permeability is a common reason for reduced efficacy of PROTACs in cellular assays.[1] PROTACs are often large molecules that may struggle to cross the cell membrane to reach their intracellular targets.[1] If ZEN-3219 is not efficiently entering the cell, it cannot form the necessary ternary complex with the target protein and the E3 ligase, leading to a lack of degradation. It is crucial to assess the cell permeability of your PROTAC to troubleshoot efficacy issues.

Q2: What are the primary strategies to improve the cell permeability of ZEN-3219?

A2: Several strategies can be employed to enhance the cellular uptake of ZEN-3219:

• Linker Optimization: The linker is a key determinant of a PROTAC's physicochemical properties.[2] Modifying the linker's length, composition, and rigidity can significantly impact cell permeability.[3] Replacing flexible PEG linkers with more rigid structures like a 1,4-disubstituted phenyl ring or incorporating cyclic moieties such as piperidine (B6355638) or piperazine (B1678402) can improve permeability.[3][4]

• Introduce Intramolecular Hydrogen Bonds: Designing ZEN-3219 to form intramolecular hydrogen bonds can shield polar groups and reduce the molecule's overall size and polarity, facilitating passage across the cell membrane. This can transform a "strip-type" molecule into a more compact "ball" form.[4]

• Prodrug Approach: A prodrug strategy involves masking polar functional groups with lipophilic moieties that are cleaved intracellularly to release the active PROTAC.[3][4] This can enhance membrane permeability.

• Avoid Multiple Amide Bonds: Minimizing the number of amide bonds in the linker structure is advisable as they can negatively impact permeability.[4][5]

Q3: How can I experimentally measure the cell permeability of ZEN-3219?

A3: There are several established assays to quantify cell permeability:

• Parallel Artificial Membrane Permeability Assay (PAMPA): This is a high-throughput, cell-free assay that models passive diffusion across an artificial lipid membrane.[6][7] It is a cost-effective method for initial screening.[6]

• Caco-2 Permeability Assay: This cell-based assay uses a monolayer of Caco-2 cells, which mimic the human intestinal epithelium, to assess both passive diffusion and active transport mechanisms.[6][7]

• Chloroalkane Penetration Assay: This method involves tagging the PROTAC with a chloroalkane and can be used to quantify cell permeability.[8]

Q4: What is the "hook effect" and how does it relate to ZEN-3219 concentration and efficacy?

A4: The "hook effect" is a phenomenon where the degradation of the target protein decreases at high concentrations of the PROTAC.[1][2] This occurs because at excessive concentrations, the PROTAC is more likely to form non-productive binary complexes (PROTAC-target or PROTAC-E3 ligase) rather than the productive ternary complex required for degradation.[1] It is essential to perform a wide dose-response experiment to identify the optimal concentration range for ZEN-3219 and to observe the characteristic bell-shaped curve of the hook effect.[1]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues related to ZEN-3219 permeability and activity.

Issue 1: No or low degradation of the target protein.

Caption: Troubleshooting workflow for lack of PROTAC activity.

Troubleshooting Steps:

• Assess Cell Permeability: The first step is to determine if ZEN-3219 is entering the cells.[1] Use assays like PAMPA or Caco-2 to measure its permeability.[6][7]

• Low Permeability Identified: If permeability is low, consider the following structural modifications:

  • Linker Optimization: Redesign the linker to be more rigid or to contain cyclic elements.[3][4]

  • Intramolecular Hydrogen Bonds: Introduce functionalities that promote the formation of intramolecular hydrogen bonds.[4]

  • Prodrug Strategy: Convert ZEN-3219 into a prodrug by masking polar groups.[3][4]

• Sufficient Permeability Confirmed: If ZEN-3219 is cell-permeable but still inactive, investigate other potential issues:

  • Ternary Complex Formation: The PROTAC may not be effectively bringing the target and E3 ligase together. Use biophysical assays like co-immunoprecipitation (Co-IP) or Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to assess ternary complex formation.[1][9]

  • Hook Effect: You might be using a concentration that is too high, leading to the hook effect.[1][2] Perform a dose-response curve over a wide range of concentrations.

  • E3 Ligase Expression: Confirm that the E3 ligase recruited by ZEN-3219 is expressed in your cell line using techniques like Western blot or qPCR.[2]

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Principle: This assay measures the passive diffusion of a compound from a donor compartment, through an artificial lipid-infused membrane, to an acceptor compartment.[6]

Methodology:

• Prepare the Donor Plate: Add a solution of ZEN-3219 in a suitable buffer to the wells of a 96-well donor plate.

• Prepare the Acceptor Plate: Fill the wells of a 96-well acceptor plate with a buffer solution.

• Assemble the PAMPA Sandwich: Place the filter plate, which is coated with a lipid solution (e.g., phosphatidylcholine in dodecane), on top of the donor plate. Then, place the acceptor plate on top of the filter plate.

• Incubation: Incubate the PAMPA sandwich for a defined period (e.g., 4-16 hours) at room temperature.

• Quantification: After incubation, determine the concentration of ZEN-3219 in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS.

• Calculate Permeability: The apparent permeability coefficient (Papp) is calculated using the following formula:

  Papp = (V_A / (Area × time)) × (1 - ([drug]_donor_final / [drug]_donor_initial)) × ln(([drug]_donor_final / [drug]_acceptor_final))

Caption: Workflow for the PAMPA assay.

Protocol 2: Caco-2 Permeability Assay

Principle: This assay utilizes a monolayer of differentiated Caco-2 cells, which form tight junctions and mimic the human intestinal epithelium, to assess drug permeability.[6][7]

Methodology:

• Cell Culture: Culture Caco-2 cells on permeable filter supports in a transwell plate for approximately 21 days to allow for differentiation and monolayer formation.

• Monolayer Integrity Check: Assess the integrity of the Caco-2 cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Permeability Measurement (Apical to Basolateral):

  • Add ZEN-3219 solution to the apical (upper) chamber.

  • At various time points, take samples from the basolateral (lower) chamber.

• Permeability Measurement (Basolateral to Apical):

  • Add ZEN-3219 solution to the basolateral chamber.

  • At various time points, take samples from the apical chamber.

• Quantification: Analyze the concentration of ZEN-3219 in the collected samples by LC-MS/MS.

• Calculate Papp and Efflux Ratio:

  • Calculate the apparent permeability coefficient (Papp) for both directions.

  • The efflux ratio (Papp(B-A) / Papp(A-B)) can indicate if the compound is a substrate for efflux transporters.

Data Presentation

Table 1: Comparison of Permeability Assays

Assay	Principle	Throughput	Biological Relevance	Cost
PAMPA	Passive Diffusion (Artificial Membrane)	High	Low (no active transport)	Low
Caco-2	Passive and Active Transport (Cell Monolayer)	Medium	High (mimics intestinal epithelium)	High

Table 2: Interpreting Permeability Data

Papp Value (x 10⁻⁶ cm/s)	Permeability Classification	Expected In Vivo Absorption
> 10	High	> 90%
1 - 10	Moderate	20% - 90%
< 1	Low	< 20%

Table 3: Strategies for Improving ZEN-3219 Permeability

Strategy	Rationale	Key Considerations
Linker Rigidity	Reduces conformational flexibility, potentially favoring a more membrane-permeable state.	May impact ternary complex formation.
Cyclic Linkers	Can improve both permeability and metabolic stability.[4]	Synthesis can be more complex.
Intramolecular H-bonds	Masks polar groups, reducing the polar surface area.[4]	Requires careful design and may not always be achievable.
Prodrug	Temporarily masks polar groups to enhance lipophilicity.[3][4]	Prodrug cleavage efficiency needs to be confirmed.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 5. Assays and technologies for developing proteolysis targeting chimera degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Permeability Assay - Profacgen [profacgen.com]
• 8. pharmacy.unc.edu [pharmacy.unc.edu]
• 9. benchchem.com [benchchem.com]

ZEN-3219 stability issues in long-term experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential stability issues with ZEN-3219 in long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for ZEN-3219 stock solutions?

A1: For optimal stability, stock solutions of ZEN-3219 should be aliquoted into tightly sealed vials to avoid repeated freeze-thaw cycles.[1] Recommended storage is at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Q2: My ZEN-3219 stock solution shows a color change. Is it still usable?

A2: A color change in your stock or working solution can indicate chemical degradation or oxidation.[1] This may be caused by exposure to light, air, or reactive impurities in the solvent. It is strongly recommended to perform a quality control check, such as HPLC analysis, to assess the integrity of the compound before proceeding with your experiments.[1]

Q3: I observed precipitation in my ZEN-3219 stock solution after thawing. What should I do?

A3: Precipitation upon thawing can occur if the compound's solubility limit is exceeded at lower temperatures or if the solvent is not ideal for cryogenic storage.[1] To address this, warm the solution gently (e.g., in a 37°C water bath) and vortex thoroughly to ensure complete re-dissolution. If precipitation persists, consider preparing a fresh stock solution at a slightly lower concentration.

Q4: Can the type of storage container affect the stability of ZEN-3219?

A4: Yes, the material of the storage container can impact compound stability. Some plastics may leach contaminants, or the compound may adhere to the container surface. For long-term storage, it is advisable to use amber glass vials or polypropylene (B1209903) tubes that are known to be inert.

Troubleshooting Guide

This guide addresses common issues encountered during long-term experiments with ZEN-3219.

Issue 1: Inconsistent or Diminished Activity of ZEN-3219 in Long-Term Cell Cultures

• Possible Cause 1: Degradation in Cell Culture Medium.

  • Explanation: Small molecules can be unstable in aqueous solutions at 37°C. Components in the culture media, such as certain amino acids or vitamins, or changes in pH, could react with and degrade ZEN-3219 over time.

  • Suggested Solution:

    • Perform a stability check of ZEN-3219 in your specific cell culture medium over the time course of your experiment.

    • Test stability in media with and without serum, as serum proteins can sometimes stabilize compounds.

    • Replenish the ZEN-3219-containing medium more frequently in your long-term experiments.

• Possible Cause 2: Adsorption to Labware.

  • Explanation: The compound may be adsorbing to the surface of plastic plates or pipette tips, reducing its effective concentration.

  • Suggested Solution: Use low-protein-binding plates and pipette tips. Include a control without cells to assess non-specific binding to the plasticware.

Issue 2: High Variability in Experimental Replicates

• Possible Cause 1: Incomplete Solubilization.

  • Explanation: If ZEN-3219 is not fully dissolved in the stock solution or the final working solution, it can lead to inconsistent concentrations across replicates.

  • Suggested Solution: Ensure the stock solution is clear and fully dissolved before making dilutions. Vortex working solutions well before adding them to your experiment.

• Possible Cause 2: Inconsistent Sample Handling.

  • Explanation: Variations in the timing of sample collection and processing can introduce variability.

  • Suggested Solution: Standardize your sample handling protocol, ensuring precise and consistent timing for all steps.

Data on ZEN-3219 Stability

The following tables present hypothetical stability data for ZEN-3219 under various conditions to illustrate potential degradation patterns.

Table 1: Stability of ZEN-3219 (10 µM) in Different Solvents at -20°C

Time Point	% Remaining in DMSO	% Remaining in Ethanol
Day 0	100%	100%
Day 7	99.5%	98.2%
Day 14	98.9%	96.5%
Day 30	98.1%	92.3%

Table 2: Stability of ZEN-3219 (1 µM) in Cell Culture Medium at 37°C

Time Point	% Remaining in RPMI + 10% FBS	% Remaining in DMEM + 10% FBS
0 hours	100%	100%
8 hours	95.2%	96.1%
24 hours	85.7%	88.4%
48 hours	72.3%	75.8%
72 hours	58.1%	61.5%

Experimental Protocols

Protocol: Assessing the Stability of ZEN-3219 in Cell Culture Medium

Objective: To determine the stability of ZEN-3219 in a specific cell culture medium over time at 37°C.

Materials:

• ZEN-3219 stock solution (e.g., 10 mM in DMSO)

• Cell culture medium (with and without serum)

• 96-well plates (low-protein-binding recommended)

• Humidified incubator at 37°C, 5% CO₂

• Acetonitrile (B52724) with an internal standard

• HPLC-MS system

Procedure:

• Preparation: Prepare a working solution of ZEN-3219 in your cell culture medium at the desired final concentration.

• Incubation: Add the working solution to multiple wells of a 96-well plate. Incubate the plate at 37°C in a humidified incubator with 5% CO₂.

• Time Points: At designated time points (e.g., 0, 2, 8, 24, 48, 72 hours), collect aliquots from the wells. The 0-hour time point should be collected immediately after adding the working solution.

• Sample Processing: To each aliquot, add cold acetonitrile containing an internal standard to precipitate proteins and extract the compound. Centrifuge to pellet the precipitate.

• Analysis: Analyze the supernatant by HPLC-MS to quantify the amount of ZEN-3219 remaining.

• Data Analysis: Calculate the percentage of ZEN-3219 remaining at each time point by normalizing to the amount at time 0.

Visualizations

Caption: Hypothetical signaling pathway for ZEN-3219 as a BET inhibitor.

Caption: Experimental workflow for assessing ZEN-3219 stability.

Caption: Troubleshooting flowchart for ZEN-3219 stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

reducing cytotoxicity of ZEN-3219 in primary cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in mitigating the cytotoxicity of ZEN-3219 in primary cell cultures. The information provided is based on the known mechanisms of BET inhibitors and general best practices for primary cell culture.

Frequently Asked Questions (FAQs)

Q1: What is ZEN-3219 and what is its mechanism of action?

ZEN-3219 is a small molecule inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, with IC50 values of 0.48, 0.16, and 0.47 μM for BRD4(BD1), BRD4(BD2), and BRD4(BD1BD2) respectively[1]. BET proteins are epigenetic "readers" that bind to acetylated lysine (B10760008) residues on histones, a key step in activating the transcription of target genes. By competitively binding to the bromodomains of BET proteins, ZEN-3219 displaces them from chromatin, leading to the suppression of target gene transcription, which can induce cell cycle arrest and apoptosis.

Q2: Why am I observing high cytotoxicity in my primary cells treated with ZEN-3219?

Primary cells can be more sensitive to cytotoxic agents compared to immortalized cell lines due to their more physiologically relevant state. High cytotoxicity with ZEN-3219, a BET inhibitor, could be due to several factors:

• On-target effects: BET proteins are essential for the transcription of genes in normal proliferating cells. Inhibition of these proteins can lead to cell cycle arrest and apoptosis in healthy primary cells, particularly those that are rapidly dividing.

• Dose and exposure time: The concentration of ZEN-3219 and the duration of treatment may be too high for the specific primary cell type being used.

• Cell culture conditions: Suboptimal culture conditions can make primary cells more susceptible to drug-induced stress.

Q3: What are the potential molecular mechanisms behind ZEN-3219-induced cytotoxicity?

Based on studies of other BET inhibitors, the primary mechanisms of cytotoxicity are likely:

• Apoptosis Induction: BET inhibitors have been shown to induce apoptosis by downregulating anti-apoptotic proteins like BCL2 and upregulating pro-apoptotic proteins.

• Cell Cycle Arrest: Inhibition of BET proteins can lead to a G0/G1 cell cycle arrest, preventing cell proliferation.

• MYC Downregulation: A key oncogene, MYC, is a common target of BET inhibitors. In normal cells, MYC plays a role in cell growth and proliferation, and its downregulation can contribute to cytotoxicity.

Troubleshooting Guide

Issue 1: Excessive Cell Death Observed Shortly After ZEN-3219 Treatment

Possible Cause	Recommended Solution
Concentration of ZEN-3219 is too high.	Perform a dose-response experiment to determine the optimal, non-toxic concentration range for your specific primary cell type. Start with a broad range of concentrations and narrow down to the lowest effective concentration.
Extended exposure to the compound.	Conduct a time-course experiment to identify the shortest effective exposure time. It's possible that a shorter treatment duration is sufficient to achieve the desired biological effect with minimal cytotoxicity.
Solvent (e.g., DMSO) toxicity.	Ensure the final concentration of the solvent in your culture medium is below the toxic threshold for your primary cells (typically <0.1%). Run a vehicle control (medium with solvent only) to assess solvent-specific toxicity.
Suboptimal primary cell health.	Ensure your primary cells are healthy and in the logarithmic growth phase before starting the experiment. Stressed or senescent cells are more prone to drug-induced toxicity.

Issue 2: Gradual Decrease in Cell Viability Over Time

Possible Cause	Recommended Solution
Induction of apoptosis or cell cycle arrest.	Characterize the cellular response to ZEN-3219 using assays for apoptosis (e.g., Annexin V/PI staining) and cell cycle analysis (e.g., propidium (B1200493) iodide staining and flow cytometry). Understanding the mechanism can help in designing follow-up experiments.
Nutrient depletion in the culture medium.	Replenish the culture medium more frequently, especially for longer-term experiments. Ensure the medium is appropriate for the specific primary cell type.
Off-target effects of ZEN-3219.	While ZEN-3219 is a BET inhibitor, off-target effects cannot be entirely ruled out. If possible, compare the effects with another BET inhibitor with a different chemical structure.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of ZEN-3219 using a Cell Viability Assay (WST-1)

This protocol provides a general framework for assessing cell viability.

1. Cell Seeding:

• Harvest and count your primary cells.
• Seed the cells in a 96-well plate at a predetermined optimal density.
• Incubate for 24 hours to allow for cell attachment and recovery.

2. Compound Treatment:

• Prepare serial dilutions of ZEN-3219 in your complete cell culture medium.
• Remove the old medium from the wells and add the medium containing the different concentrations of ZEN-3219. Include untreated and vehicle control wells.
• Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

3. WST-1 Assay:

• Add 10 µL of WST-1 reagent to each well.
• Incubate the plate for 1-4 hours at 37°C, or until a sufficient color change is observed.
• Gently shake the plate for 1 minute.

4. Data Acquisition:

• Measure the absorbance at 450 nm using a microplate reader. Use a reference wavelength of 620-690 nm to subtract background absorbance.

5. Data Analysis:

• Calculate the percentage of cell viability for each treatment group relative to the untreated control.
• Plot the percentage of cell viability against the log of the ZEN-3219 concentration to determine the IC50 value.

Protocol 2: Co-treatment with a Pan-Caspase Inhibitor to Reduce Apoptotic Cell Death

If apoptosis is identified as a primary mechanism of cytotoxicity, co-treatment with a pan-caspase inhibitor like Z-VAD-FMK can help to mitigate this effect.

1. Cell Seeding and Treatment:

• Follow the cell seeding protocol as described above.
• Pre-treat the cells with a non-toxic concentration of Z-VAD-FMK for 1-2 hours before adding ZEN-3219.
• Add ZEN-3219 at the desired concentration to the wells already containing Z-VAD-FMK.

2. Incubation and Analysis:

• Incubate for the desired exposure time.
• Assess cell viability using a suitable assay (e.g., WST-1 or ATP-based assay) to determine if the pan-caspase inhibitor rescued the cells from ZEN-3219-induced death.

Data Presentation

Table 1: Hypothetical Dose-Response of ZEN-3219 on Primary Human Umbilical Vein Endothelial Cells (HUVECs) after 48h Treatment

ZEN-3219 Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Untreated Control)	100 ± 5.2
0.01	98.1 ± 4.8
0.1	85.3 ± 6.1
1	52.7 ± 7.3
10	15.9 ± 3.9
100	2.4 ± 1.1

Table 2: Troubleshooting Summary for ZEN-3219 Cytotoxicity

Issue	Potential Cause	Quick Solution	In-depth Analysis
High immediate cytotoxicity	Concentration too high	Lower the concentration	Perform a detailed dose-response curve
Gradual decline in viability	Apoptosis induction	Co-treat with a caspase inhibitor	Annexin V/PI staining, Western blot for cleaved caspases
Poor cell attachment	Stressed cells	Optimize cell handling and culture conditions	Test different coating matrices for the culture vessels
Inconsistent results	Reagent variability	Use freshly prepared solutions	Qualify new batches of reagents and media

Visualizations

References

• 1. Primary Cell Culture Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: Confirming ZEN-3219 Engagement with BRD4 in Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for confirming the engagement of the investigational drug ZEN-3219 with its target protein, Bromodomain-containing protein 4 (BRD4), within a cellular context.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods to confirm that ZEN-3219 is engaging with BRD4 inside a cell?

A1: The most common and robust methods to demonstrate intracellular target engagement of ZEN-3219 with BRD4 include the Cellular Thermal Shift Assay (CETSA), NanoBRET/HiBiT Target Engagement Assays, and Co-immunoprecipitation (Co-IP). Each of these techniques offers a different approach to verifying the physical interaction or its functional consequences within the cell.

Q2: How does the Cellular Thermal Shift Assay (CETSA) work to show ZEN-3219 binds to BRD4?

A2: CETSA is based on the principle that when a ligand like ZEN-3219 binds to its target protein (BRD4), it generally stabilizes the protein's structure.[1][2] This increased stability makes the BRD4-ZEN-3219 complex more resistant to heat-induced denaturation. In a typical CETSA experiment, cells are treated with ZEN-3219, heated to various temperatures, and the amount of soluble BRD4 remaining is quantified. An increase in the melting temperature (Tm) of BRD4 in the presence of ZEN-3219 is indicative of target engagement.[1][3]

Q3: What are the advantages of using a NanoBRET or HiBiT assay for confirming target engagement?

A3: NanoBRET (Bioluminescence Resonance Energy Transfer) and HiBiT assays are highly sensitive, quantitative, and can be performed in live cells, providing real-time data on ZEN-3219 binding to BRD4.[4] These assays typically involve expressing BRD4 as a fusion with a NanoLuc luciferase enzyme or a small HiBiT tag. Engagement is measured by the transfer of energy to a fluorescent tracer that binds to BRD4 or by changes in the luminescence signal. This allows for the determination of binding affinities (IC50 values) and even residence time of the compound in living cells.

Q4: Can Co-immunoprecipitation (Co-IP) be used to confirm ZEN-3219 engagement with BRD4?

A4: While Co-immunoprecipitation (Co-IP) is primarily used to study protein-protein interactions, it can be adapted to provide indirect evidence of target engagement. For example, since BRD4 is known to interact with acetylated histones, you could perform a Co-IP of BRD4 and assess whether ZEN-3219 treatment disrupts this interaction. A reduced amount of co-precipitated acetylated histones with BRD4 in the presence of ZEN-3219 would suggest that the compound is occupying the bromodomain and preventing the natural protein-protein interaction.

Q5: My CETSA results are not showing a clear thermal shift. What are some common troubleshooting steps?

A5: Several factors can affect the outcome of a CETSA experiment:

• Suboptimal Compound Concentration: Ensure you are using a concentration of ZEN-3219 that is sufficient to saturate BRD4 binding. A dose-response experiment is recommended.

• Inadequate Heating Gradient: The temperature range used for heating the cells may not be optimal for observing the BRD4 melting curve. You may need to test a wider or more refined range of temperatures.

• Poor Antibody Quality: The anti-BRD4 antibody used for Western blotting may not be specific or sensitive enough. Validate your antibody before the experiment.

• Cell Lysis and Protein Extraction Issues: Inefficient cell lysis or protein extraction can lead to variability. Ensure your lysis buffer and protocol are optimized.

• Insufficient Drug Incubation Time: The incubation time with ZEN-3219 may not be long enough for it to enter the cells and bind to BRD4.

Q6: I am seeing a high background signal in my NanoBRET assay. How can I reduce it?

A6: High background in a NanoBRET assay can be addressed by:

• Optimizing Donor-to-Acceptor Ratio: The ratio of the NanoLuc-BRD4 fusion protein (donor) to the fluorescent tracer (acceptor) is critical. Titrating both components can help improve the signal-to-background ratio.

• Reducing Tracer Concentration: Using too high a concentration of the fluorescent tracer can lead to non-specific signal. Try reducing the tracer concentration.

• Washing Steps: While many NanoBRET assays are no-wash, including a gentle wash step after tracer incubation can sometimes help reduce background.

• Cell Density Optimization: The number of cells per well can influence the results. Titrate the cell number to find the optimal density for your assay.

Troubleshooting Guides

Cellular Thermal Shift Assay (CETSA)

Issue	Possible Cause	Recommended Solution
No observable thermal shift	Insufficient ZEN-3219 concentration or incubation time.	Perform a dose-response and time-course experiment to determine the optimal concentration and incubation period for ZEN-3219.
Inappropriate temperature range for BRD4 denaturation.	Optimize the temperature gradient. A typical starting point is a range from 40°C to 70°C with 2-3°C increments.
Low-quality anti-BRD4 antibody for Western blot detection.	Validate the specificity and sensitivity of the primary antibody. Test different antibodies if necessary.
High variability between replicates	Inconsistent heating of samples.	Use a PCR thermocycler with a heated lid to ensure uniform heating across all samples.
Inefficient or inconsistent cell lysis.	Optimize the lysis buffer and ensure complete and consistent lysis for all samples. Use of protease and phosphatase inhibitors is recommended.
Weak BRD4 signal on Western blot	Insufficient protein loading.	Quantify the protein concentration of your lysates and ensure equal loading amounts for all samples.
Inefficient protein transfer.	Optimize the Western blot transfer conditions (time, voltage, membrane type).

NanoBRET/HiBiT Target Engagement Assay

Issue	Possible Cause	Recommended Solution
Low signal-to-background ratio	Suboptimal ratio of NanoLuc-BRD4 to fluorescent tracer.	Titrate both the expression level of the NanoLuc-BRD4 fusion and the concentration of the fluorescent tracer to find the optimal window.
High background fluorescence from the compound.	Test ZEN-3219 for autofluorescence at the emission wavelength of the tracer. If it is fluorescent, this method may not be suitable.
Inconsistent IC50 values	Variability in cell number per well.	Ensure a consistent number of cells are seeded in each well. Use a cell counter for accuracy.
Edge effects in the microplate.	Avoid using the outer wells of the microplate, or ensure proper plate sealing and incubation conditions to minimize evaporation.
No BRET signal	Inefficient expression of the NanoLuc-BRD4 fusion protein.	Verify the expression of the fusion protein by Western blot or another method.
Incorrect filter set on the plate reader.	Ensure you are using the correct filters for the NanoLuc donor and the fluorescent acceptor.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA)

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat the cells with the desired concentrations of ZEN-3219 or vehicle control and incubate for the determined optimal time.

• Heating and Lysis:

  • Harvest the cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermocycler, followed by cooling at room temperature for 3 minutes.

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature).

• Protein Quantification and Analysis:

  • Clarify the lysates by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

  • Transfer the supernatant (containing the soluble protein fraction) to new tubes.

  • Quantify the protein concentration of the soluble fraction.

  • Analyze the amount of soluble BRD4 by Western blotting using a specific anti-BRD4 antibody.

  • Quantify the band intensities and plot the percentage of soluble BRD4 as a function of temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of ZEN-3219 indicates target engagement.

Protocol 2: NanoBRET Target Engagement Assay

• Cell Preparation:

  • Transfect cells with a vector expressing a NanoLuc-BRD4 fusion protein. For stable assays, use a cell line with stable integration of the construct.

  • Plate the transfected cells in a 96-well or 384-well white assay plate and incubate for 24-48 hours.

• Compound and Tracer Addition:

  • Prepare serial dilutions of ZEN-3219 in assay medium.

  • Add the ZEN-3219 dilutions or vehicle control to the cells and incubate for a predetermined time (e.g., 2 hours).

  • Add the fluorescent tracer at its predetermined optimal concentration to all wells.

• Signal Detection:

  • Add the NanoBRET substrate to all wells.

  • Immediately measure the luminescence at two wavelengths using a plate reader equipped with appropriate filters: one for the donor (NanoLuc) and one for the acceptor (tracer).

• Data Analysis:

  • Calculate the BRET ratio by dividing the acceptor signal by the donor signal.

  • Plot the BRET ratio as a function of the ZEN-3219 concentration and fit the data to a dose-response curve to determine the IC50 value, which represents the concentration of ZEN-3219 required to displace 50% of the tracer.

Visualizations

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Caption: Workflow for the NanoBRET Target Engagement Assay.

References

• 1. High Throughput Cellular Thermal Shift Assays in Research and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-Throughput Cellular Thermal Shift Assays in Research and Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. promega.com [promega.com]

Technical Support Center: Adjusting ZEN-3219 Dosage for In Vivo Studies

Disclaimer: Publicly available in vivo dosage and administration data for ZEN-3219 is limited. The following guidance is substantially based on data from a structurally related and clinically evaluated BET inhibitor, ZEN-3694 , and general principles for in vivo studies of this compound class. Researchers should always perform initial dose-finding and toxicity studies for ZEN-3219 in their specific animal models.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for ZEN-3219?

A1: ZEN-3219 is a BET (Bromodomain and Extra-Terminal domain) inhibitor. It specifically targets the bromodomains of BET proteins, such as BRD4. By binding to these bromodomains, ZEN-3219 prevents their interaction with acetylated histones, leading to the downregulation of key oncogenes like MYC. This disruption of transcriptional programs can inhibit cancer cell growth.

Q2: Since there is no direct in vivo data for ZEN-3219, what is a reasonable starting dose for a mouse xenograft study?

A2: While specific studies for ZEN-3219 are not available, we can look at the clinical data for a similar BET inhibitor, ZEN-3694, for guidance. In a phase 1b/2a study, ZEN-3694 was administered orally to patients at doses ranging from 36 mg to 144 mg daily. A recommended Phase 2 dose was established at 96 mg daily.

For a preclinical mouse study, a common approach is to start with a dose range that is a fraction of the human equivalent dose (HED) and escalate. A conservative starting point could be in the range of 10-25 mg/kg, administered orally once daily. It is crucial to conduct a dose-escalation study to determine the maximum tolerated dose (MTD) in your specific animal model.

Q3: What are the potential signs of toxicity I should monitor for in my animals?

A3: In clinical studies with the related compound ZEN-3694, the most common grade ≥3 toxicity was thrombocytopenia (low platelet count). Therefore, it is essential to monitor hematological parameters. Other potential signs of toxicity in preclinical models may include:

• Weight loss

• Reduced activity or lethargy

• Ruffled fur

• Gastrointestinal issues (e.g., diarrhea)

• Changes in blood chemistry

Regular monitoring of animal health and body weight is critical.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Poor compound solubility in vehicle	The compound may have low aqueous solubility.	Test a variety of pharmaceutically acceptable vehicles. Common options include 0.5% methylcellulose (B11928114), 5% DMSO in saline, or a solution containing Tween 80. Sonication and gentle heating may aid dissolution.
High inter-animal variability in tumor response	Inconsistent dosing, variable tumor implantation, or inherent tumor heterogeneity.	Ensure accurate oral gavage technique. Use a consistent number of tumor cells for implantation and randomize animals into treatment groups based on initial tumor volume.
Animals are showing signs of toxicity at the starting dose	The starting dose is too high for the specific animal strain or model.	Immediately stop dosing and provide supportive care. Once animals have recovered, restart the study with a lower dose (e.g., 50% of the original dose) and perform a more gradual dose escalation.
No significant tumor growth inhibition at the highest tolerated dose	The tumor model may be insensitive to BET inhibition, or the compound may have poor bioavailability.	Confirm target engagement in tumor tissue (e.g., by measuring MYC expression). Consider using a different tumor model known to be sensitive to BET inhibitors. Conduct pharmacokinetic studies to assess drug exposure in plasma and tumor tissue.

Quantitative Data Summary

The following table summarizes clinical data for the related BET inhibitor, ZEN-3694, in combination with enzalutamide (B1683756) in patients with metastatic castration-resistant prostate cancer. This data can serve as a reference for understanding the potential therapeutic window and toxicities of this class of compounds.

Parameter	Value	Reference
Dose Range Explored (Human)	36 mg to 144 mg, orally once daily
Recommended Phase 2 Dose (Human)	96 mg, orally once daily
Grade ≥3 Toxicities	18.7% of patients
Most Common Grade 3 Toxicity	Thrombocytopenia (4% of patients)
Pharmacodynamic Effect	Exposure-dependent decrease in whole blood RNA expression of BETi targets (up to 4-fold)

Experimental Protocols

Protocol: In Vivo Dose-Finding and Efficacy Study in a Mouse Xenograft Model

• Animal Model: Athymic Nude mice (6-8 weeks old).

• Tumor Cell Line: A human cancer cell line known to be sensitive to BET inhibitors (e.g., a MYC-driven prostate cancer line).

• Tumor Implantation: Subcutaneously inject 1 x 10^6 tumor cells in 100 µL of a 1:1 mixture of media and Matrigel into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth every 2-3 days using calipers. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Group Randomization: When tumors reach an average volume of 100-150 mm^3, randomize mice into treatment groups (n=8-10 mice per group).

• Dose Formulation:

  • Prepare a stock solution of ZEN-3219 in 100% DMSO.

  • On each dosing day, dilute the stock solution in a vehicle of 0.5% methylcellulose in sterile water to the final desired concentrations.

• Dose Administration (Dose-Finding Phase):

  • Administer ZEN-3219 orally once daily via gavage at escalating doses (e.g., 10, 25, 50 mg/kg).

  • Include a vehicle control group.

  • Monitor animals daily for signs of toxicity and measure body weight.

  • The highest dose that does not cause significant weight loss (>15-20%) or other signs of severe toxicity is the Maximum Tolerated Dose (MTD).

• Dose Administration (Efficacy Phase):

  • Treat groups with vehicle, and ZEN-3219 at one or two well-tolerated doses (e.g., MTD and 0.5x MTD).

  • Continue dosing for a predetermined period (e.g., 21-28 days).

• Endpoint Analysis:

  • At the end of the study, euthanize the mice and excise the tumors.

  • Measure final tumor weights.

  • Collect blood for complete blood count (CBC) to assess for thrombocytopenia.

  • Collect tumors and other organs for pharmacodynamic (e.g., Western blot for c

Reference Data & Comparative Studies

ZEN-3219 vs. JQ1: A Comparative Guide to BET Inhibition and BRD4 Degradation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two notable small molecules in the field of epigenetic research: ZEN-3219 and JQ1. Both compounds are recognized for their interaction with the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, a key regulator of gene transcription implicated in numerous cancers and inflammatory diseases. While both molecules act as BET inhibitors, their application in inducing BRD4 degradation, a novel therapeutic strategy, warrants a closer examination.

This document summarizes their mechanisms of action, presents available quantitative data, and outlines relevant experimental protocols to assist researchers in selecting the appropriate tool for their studies.

Mechanism of Action: Inhibition vs. Targeted Degradation

JQ1 is a potent, cell-permeable pan-BET inhibitor that competitively binds to the acetyl-lysine binding pockets (bromodomains) of BET proteins, including BRD2, BRD3, and BRD4.[1] This binding displaces BRD4 from chromatin, thereby preventing the transcription of key oncogenes such as c-MYC.[2][3] The action of JQ1 is reversible, and its efficacy is dependent on sustained target occupancy.

ZEN-3219 is also a BET inhibitor, though less extensively characterized in publicly available literature. While it functions as a competitive inhibitor of BRD4's bromodomains, its primary utility highlighted in available resources is as a ligand for the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that induce the degradation of a target protein by hijacking the cell's ubiquitin-proteasome system. A PROTAC based on a BET inhibitor like ZEN-3219 would recruit an E3 ubiquitin ligase to BRD4, leading to its ubiquitination and subsequent degradation. This approach transforms the inhibitor into a tool for targeted protein elimination, offering the potential for a more profound and durable biological effect compared to simple inhibition.

It is important to note that JQ1 has also been widely used as a "warhead" in the development of well-characterized BRD4-targeting PROTACs, such as MZ1 and dBET1.[4][5] These JQ1-based PROTACs have been shown to effectively induce the degradation of BRD4.

dot

Caption: Mechanisms of JQ1 inhibition and PROTAC-mediated degradation.

Quantitative Data Summary

Table 1: Biochemical Potency against BRD4 Bromodomains

Compound	Target	Assay Type	IC50 / Kd
ZEN-3219	BRD4(BD1)	-	0.48 µM (IC50)
BRD4(BD2)	-	0.16 µM (IC50)
BRD4(BD1/BD2)	-	0.47 µM (IC50)
(+)-JQ1	BRD4(BD1)	Isothermal Titration Calorimetry (ITC)	~50 nM (Kd)
BRD4(BD2)	Isothermal Titration Calorimetry (ITC)	~90 nM (Kd)
BRD4(BD1)	ALPHA-screen	77 nM (IC50)
BRD4(BD2)	ALPHA-screen	33 nM (IC50)

Table 2: Cellular Activity

Compound	Cell Line	Assay	Endpoint	Result
ZEN-3219	-	-	-	Data not publicly available
(+)-JQ1	MM.1S (Multiple Myeloma)	Gene Expression Array	c-MYC mRNA downregulation	Time-dependent decrease
NMC (NUT Midline Carcinoma)	Cell Viability	G1 cell cycle arrest	Potent anti-proliferative effects
Various Cancer Cell Lines	Apoptosis Assay	Apoptosis induction	Induces apoptosis in sensitive lines

Experimental Protocols

Western Blotting for BRD4 Degradation

This protocol is essential for quantifying the reduction in BRD4 protein levels following treatment with a BET inhibitor or a corresponding PROTAC.

dot

Caption: Workflow for BRD4 degradation analysis by Western blot.

1. Cell Culture and Treatment:

• Seed cells (e.g., HeLa, 293T, or a relevant cancer cell line) in 6-well plates and allow them to adhere overnight.

• Treat cells with the desired concentrations of ZEN-3219, JQ1, or their respective PROTAC versions for a specified time course (e.g., 2, 4, 8, 16, 24 hours). Include a vehicle control (e.g., DMSO).

2. Cell Lysis:

• After treatment, wash cells with ice-cold PBS.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and collect the lysate in a microcentrifuge tube.

• Incubate on ice for 30 minutes, followed by centrifugation to pellet cell debris.

3. Protein Quantification:

• Determine the protein concentration of the supernatant using a BCA protein assay kit.

4. SDS-PAGE and Protein Transfer:

• Normalize protein concentrations and prepare samples with Laemmli buffer.

• Separate proteins on a polyacrylamide gel by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

5. Immunoblotting:

• Block the membrane with 5% non-fat dry milk in TBST for 1 hour.

• Incubate the membrane with a primary antibody specific for BRD4 overnight at 4°C.

• Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• To ensure equal protein loading, probe the membrane with an antibody against a housekeeping protein (e.g., GAPDH, β-actin).

6. Detection and Analysis:

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and a chemiluminescence imaging system.

• Quantify the band intensities using densitometry software and normalize the BRD4 signal to the loading control to determine the extent of degradation.

Cellular Viability Assay (e.g., MTS or CellTiter-Glo®)

This assay assesses the functional consequence of BET inhibition or degradation on cell proliferation.

1. Cell Seeding:

• Seed cells in a 96-well plate at a density appropriate for the cell line and assay duration.

2. Compound Treatment:

• Treat cells with a serial dilution of ZEN-3219 or JQ1 for a specified period (e.g., 72 hours).

3. Viability Assessment:

• Add the viability reagent (e.g., MTS or CellTiter-Glo®) to each well according to the manufacturer's protocol.

• Incubate for the recommended time.

4. Data Acquisition and Analysis:

• Measure absorbance or luminescence using a plate reader.

• Normalize the data to vehicle-treated controls and calculate the IC50 values using a non-linear regression analysis.

Signaling Pathway Overview

The primary signaling pathway affected by both ZEN-3219 and JQ1 is the BRD4-dependent transcriptional regulation of key genes, most notably c-MYC.

dot

Caption: BRD4-mediated regulation of c-MYC transcription.

Conclusion

Both ZEN-3219 and JQ1 are valuable tools for studying BET protein function. JQ1 is a well-established and extensively characterized pan-BET inhibitor, making it a reliable choice for studies focused on the effects of reversible BET inhibition. The available data on ZEN-3219, while more limited, positions it as a promising ligand for the development of BRD4-targeting PROTACs, a strategy that offers the potential for more potent and sustained target modulation through protein degradation.

The choice between these two molecules will depend on the specific research question. For studies investigating the consequences of transient BET inhibition, JQ1 is a suitable and well-documented option. For researchers aiming to explore the effects of complete and sustained BRD4 removal, utilizing ZEN-3219 or JQ1 as a warhead in a PROTAC molecule represents a cutting-edge approach. It is imperative for researchers to note the current lack of direct, side-by-side comparative studies and to carefully consider the available data when designing their experiments.

References

• 1. Selective inhibition of BET bromodomains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BET bromodomain inhibition as a therapeutic strategy to target c-Myc - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BET protein inhibitor JQ1 attenuates Myc-amplified MCC tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

A Head-to-Head Battle in Prostate Cancer Cells: ZEN-3219 vs. ARV-771

A Comparative Analysis of BET Inhibitors and PROTAC Degraders in Prostate Cancer Research

In the landscape of preclinical prostate cancer therapeutics, two molecules, ZEN-3219 and ARV-771, represent distinct yet related strategies for targeting the bromodomain and extra-terminal (BET) family of proteins, critical regulators of oncogenic gene expression. While both aim to disrupt BET protein function, they employ fundamentally different mechanisms. This guide provides a comprehensive comparison of their performance in prostate cancer cell lines, supported by available experimental data, to inform researchers and drug development professionals.

Note on ZEN-3219: Publicly available data specifically for ZEN-3219 in prostate cancer cell lines is limited. Therefore, this guide will utilize data for ZEN-3694, a structurally and functionally related BET inhibitor from the same developer, Zenith Epigenetics, which has been more extensively studied in this context. This substitution allows for a more robust comparison of the therapeutic strategies.

At a Glance: Key Differences

Feature	ZEN-3694 (representing ZEN-3219)	ARV-771
Mechanism of Action	BET Inhibitor	PROTAC BET Degrader
Primary Effect	Reversibly binds to BET bromodomains, preventing their interaction with acetylated histones and transcription factors.	Induces the ubiquitination and subsequent proteasomal degradation of BET proteins (BRD2, BRD3, and BRD4).
Potency	Submicromolar IC50 values in various cancer cell lines.	Nanomolar efficacy in degrading BET proteins (DC50 < 5 nM) and inhibiting c-MYC (IC50 < 1 nM).[1][2]
Effect on Androgen Receptor (AR)	Inhibits AR signaling and can decrease levels of the AR splice variant AR-V7.[3]	Induces degradation of both full-length AR and AR-V7.[1][2]

Mechanism of Action: Inhibition vs. Degradation

ZEN-3694, as a classic BET inhibitor, functions by occupying the acetyl-lysine binding pockets of BET proteins, thereby competitively inhibiting their function as transcriptional co-activators. This leads to the downregulation of key oncogenes, including c-MYC.[4]

ARV-771, a Proteolysis Targeting Chimera (PROTAC), goes a step further. It is a heterobifunctional molecule with one end that binds to BET proteins and another that recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase. This proximity forces the cell's own protein disposal machinery to tag the BET proteins for destruction by the proteasome.[5] This catalytic process of degradation can lead to a more profound and sustained suppression of BET protein function compared to inhibition alone.

Figure 1. Mechanisms of Action

Performance in Prostate Cancer Cell Lines: A Data-Driven Comparison

The following tables summarize the available quantitative data on the effects of ZEN-3694 and ARV-771 in various prostate cancer cell lines.

Table 1: Efficacy in Prostate Cancer Cell Lines

Parameter	Prostate Cancer Cell Line	ZEN-3694	ARV-771	Reference
BET Degradation (DC50)	22Rv1, VCaP, LnCaP95	Not Applicable (Inhibitor)	< 5 nM	[1][2]
c-MYC Inhibition (IC50)	Not Specified	Submicromolar	< 1 nM	[1][2][6]
Cell Viability (IC50)	VCaP	Submicromolar	10-500 fold more potent than JQ-1 or OTX015	[6][7]
22Rv1	Submicromolar	10-500 fold more potent than JQ-1 or OTX015	[3][7]
LNCaP (Enzalutamide-resistant)	~1 µM	10-500 fold more potent than JQ-1 or OTX015	[7][8]

Table 2: Effects on Key Proteins in Prostate Cancer

Target Protein	Prostate Cancer Cell Line	Effect of ZEN-3694	Effect of ARV-771	Reference
c-MYC	VCaP, 22Rv1	Downregulation of mRNA expression.	Potent depletion of protein levels.	[4][7]
Androgen Receptor (AR)	VCaP	Inhibition of AR signaling.	Significant reduction in full-length AR protein levels.	[1][8]
AR-V7	22Rv1	Inhibition of AR signaling.	Reduction in mRNA and protein levels.	[1][3]
Glucocorticoid Receptor (GR)	LNCaP (Enzalutamide-resistant)	Dose-dependent decrease in GR levels.	Not Reported	[3]

Induction of Apoptosis

Both ZEN-3694 and ARV-771 have been shown to induce apoptosis in prostate cancer cells. ARV-771 treatment leads to significant caspase activation and PARP cleavage in 22Rv1, VCaP, and LnCaP95 cells.[1][2] While specific quantitative apoptosis data for ZEN-3694 is less defined in the public domain, its mechanism of action through c-MYC inhibition is known to promote apoptosis.[9]

Figure 2. Apoptosis Assay Workflow

Experimental Protocols

Below are detailed methodologies for key experiments cited in this comparison.

Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Seeding: Prostate cancer cells (e.g., 22Rv1, VCaP, LNCaP) are seeded in 96-well plates at a density of 5,000 cells per well and incubated overnight to allow for attachment.

• Compound Treatment: Cells are treated with a serial dilution of ZEN-3694 or ARV-771 for 72 hours.

• Assay: CellTiter-Glo® Luminescent Cell Viability Assay reagent is added to each well according to the manufacturer's protocol. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, which is indicative of the number of viable cells.

• Data Acquisition: Luminescence is measured using a plate reader.

• Data Analysis: IC50 values are calculated by plotting the percentage of viable cells against the log of the compound concentration and fitting the data to a dose-response curve.

Western Blot for Protein Degradation

• Cell Treatment: Cells are treated with the desired concentrations of ARV-771 or ZEN-3694 for a specified time (e.g., 16 hours).

• Cell Lysis: Cells are washed with ice-cold PBS and then lysed using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of each lysate is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the target proteins (e.g., BRD4, c-MYC, AR, AR-V7) and a loading control (e.g., GAPDH, β-actin).

• Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Band intensities are quantified using densitometry software, and the levels of the target proteins are normalized to the loading control.

Figure 3. Western Blot Workflow

Apoptosis Assay (Caspase-Glo® 3/7)

• Cell Treatment: Cells are seeded in 96-well plates and treated with the compounds for 24 hours.

• Assay: An equal volume of Caspase-Glo® 3/7 Reagent is added to each well.[10] The plate is then incubated at room temperature.

• Measurement: Luminescence, which is proportional to caspase-3 and -7 activity, is measured with a luminometer.[10]

Conclusion

Both ZEN-3694 and ARV-771 demonstrate significant anti-cancer activity in prostate cancer cell lines, including those resistant to standard-of-care therapies. The key distinction lies in their mechanism of action. As a BET inhibitor, ZEN-3694 effectively downregulates oncogenic signaling pathways. However, as a PROTAC, ARV-771 offers a potentially more profound and durable effect by eliminating the target BET proteins altogether. The superior potency of ARV-771 in the nanomolar range and its ability to degrade both full-length AR and the resistant AR-V7 splice variant highlight the promise of the PROTAC approach in overcoming drug resistance in prostate cancer. Further head-to-head preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of these two distinct strategies.

References

• 1. PROTAC-induced BET protein degradation as a therapy for castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. A Phase 1b/2a Study of the Pan-BET Bromodomain Inhibitor ZEN-3694 in Combination with Enzalutamide in Patients with Metastatic Castration Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ARV-771 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. zenithepigenetics.com [zenithepigenetics.com]
• 9. Zacks Small Cap Research - Zenith Epigenetics: ZEN-3694: Resistance is Futile [scr.zacks.com]
• 10. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]

ZEN-3219 Analog, ZEN-3694, Demonstrates Efficacy in Overcoming JQ1 Resistance in Cancer Cell Lines

Comparative Efficacy in Resistant Cell Lines

ZEN-3694 has demonstrated significant activity in cancer cell lines that have developed resistance to other targeted therapies, a scenario that often involves overlapping resistance pathways with JQ1. For instance, in models of estrogen receptor-positive (ER+) breast cancer resistant to CDK4/6 inhibitors, both JQ1 and ZEN-3694 have been evaluated. Notably, while parental cancer cells are sensitive to both JQ1 and ZEN-3694, the resistant derivatives exhibit increased sensitivity to these BET inhibitors, suggesting an acquired vulnerability.[1]

In palbociclib-resistant ER+ breast cancer cell lines (MCF7-R100 and T47D-R100), both JQ1 and ZEN-3694 effectively reduced cell viability and colony formation.[1] This suggests that BET inhibition can be a potent strategy to overcome this form of resistance.

Quantitative Data Summary

Cell Line	Treatment	Efficacy Metric	Result	Reference
Palbociclib-Resistant ER+ Breast Cancer Cells (MCF7-R100, T47D-R100)	JQ1	Cell Viability	Dose-dependent decrease	[1]
Palbociclib-Resistant ER+ Breast Cancer Cells (MCF7-R100, T47D-R100)	ZEN-3694	Cell Viability	Dose-dependent decrease	[1]
Palbociclib-Resistant ER+ Breast Cancer Cells (MCF7-R100, T47D-R100)	JQ1	Colony Formation	Significant inhibition	[1]
Palbociclib-Resistant ER+ Breast Cancer Cells (MCF7-R100, T47D-R100)	ZEN-3694	Colony Formation	Significant inhibition
Tamoxifen-Resistant ER+ Breast Cancer Models	JQ1	Efficacy	Efficacious in overcoming resistance
Models of resistance to ER+ breast cancer therapies (tamoxifen, fulvestrant, estrogen-deprivation, CDK4/6 inhibitors)	ZEN-3694	Activity	Showed activity in overcoming resistance

Signaling Pathways and Mechanism of Action

JQ1 resistance can be mediated by various mechanisms, including the upregulation of cell cycle regulators. For example, the overexpression of Cyclin D1 can confer resistance to JQ1. Both JQ1 and ZEN-3694 target the BET family of proteins (BRD2, BRD3, BRD4, and BRDT), which are critical readers of histone acetylation and regulators of gene transcription.

In CDK4/6 inhibitor-resistant breast cancer models where CDK6 is overexpressed, both JQ1 and ZEN-3694 have been shown to reduce the expression of CDK6 and cyclin D1. This leads to the reinstatement of cell-cycle arrest and induction of apoptosis. The downregulation of CDK6 by BET inhibitors is mediated through the induction of miR-34a-5p, which in turn targets CDK6.

Another mechanism of JQ1 resistance involves the interplay between BRD2 and the nuclear ferritin subunit FTH1 in non-small cell lung cancer. Silencing of FTH1 in JQ1-resistant cells can induce ferroptosis and increase mortality, suggesting a potential therapeutic strategy to overcome resistance.

Fig. 1: Simplified signaling pathway of BET inhibitors in resistant cells.

Experimental Protocols

Cell Viability Assay (CellTiter-Glo)

To assess the effect of JQ1 and ZEN-3694 on the viability of resistant cell lines, a CellTiter-Glo Luminescent Cell Viability Assay is commonly used.

• Cell Seeding: Plate palbociclib-resistant ER+ breast cancer cells (e.g., MCF7-R100, T47D-R100) in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with increasing concentrations of JQ1 or ZEN-3694 for a specified period (e.g., 72 hours).

• Lysis and Luminescence Measurement: Add CellTiter-Glo reagent to each well, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present.

• Data Analysis: Measure luminescence using a plate reader. The viability is typically normalized to vehicle-treated control cells.

Fig. 2: Workflow for a typical cell viability assay.

Western Blotting

Western blotting is employed to determine the protein expression levels of key signaling molecules.

• Cell Lysis: Lyse treated and control cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against target proteins (e.g., CDK6, Cyclin D1, c-MYC, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Clonogenic Survival Assay

This assay assesses the ability of single cells to proliferate and form colonies after treatment.

• Cell Seeding: Seed a low number of cells in 6-well plates.

• Treatment: Treat the cells with the desired concentrations of JQ1 or ZEN-3694.

• Incubation: Allow the cells to grow for a period of 10-14 days, until visible colonies are formed.

• Staining: Fix the colonies with methanol (B129727) and stain with crystal violet.

• Quantification: Count the number of colonies (typically those containing >50 cells).

Conclusion

The available evidence strongly suggests that the BET inhibitor ZEN-3694 is effective in preclinical models of resistance to targeted therapies, including those with mechanisms that overlap with JQ1 resistance. By targeting key drivers of cell cycle progression and survival, ZEN-3694 demonstrates potential as a therapeutic strategy to overcome resistance to first-generation BET inhibitors and other targeted agents. Further investigation into ZEN-3219, if it is a distinct compound, is warranted to fully understand its comparative efficacy. The provided experimental frameworks can serve as a foundation for such comparative studies.

References

• 1. aacrjournals.org [aacrjournals.org]

A Comparative Analysis of ZEN-3219 and ARV-771: Unveiling the Pharmacokinetic Landscape

In the rapidly evolving field of targeted protein degradation, two molecules, ZEN-3219 and ARV-771, have emerged as significant players in the modulation of Bromodomain and Extra-Terminal (BET) proteins, critical regulators of gene expression implicated in numerous cancers. While both compounds target the same protein family, their fundamental mechanisms and, consequently, their pharmacokinetic profiles, are anticipated to differ significantly. This guide provides a comprehensive comparison of the available pharmacokinetic data for ZEN-3219 and ARV-771, offering researchers and drug development professionals a clear perspective on their potential therapeutic applications.

Executive Summary

ARV-771 is a Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of BET proteins. In contrast, ZEN-3219 is a BET inhibitor. This fundamental difference in their mechanism of action underpins their distinct pharmacological properties. While in vivo pharmacokinetic data for ARV-771 in mouse models is publicly available, similar data for ZEN-3219 is not, precluding a direct quantitative comparison. This report summarizes the known properties of both compounds and provides the necessary context for understanding their potential clinical utility.

Mechanism of Action: Inhibition vs. Degradation

The divergent mechanisms of ZEN-3219 and ARV-771 are central to their comparison. ZEN-3219 functions as a classic enzyme inhibitor, binding to the bromodomains of BET proteins and preventing their interaction with acetylated histones, thereby inhibiting downstream gene transcription.

ARV-771, a PROTAC, operates through a different paradigm. It acts as a molecular bridge, simultaneously binding to a BET protein and an E3 ubiquitin ligase. This proximity induces the ubiquitination of the BET protein, marking it for degradation by the proteasome. This catalytic process allows a single molecule of ARV-771 to trigger the degradation of multiple BET protein molecules.

Figure 1: Comparative signaling pathways of ZEN-3219 and ARV-771.

Pharmacokinetic Properties: A Tale of Two Molecules

A direct comparison of the pharmacokinetic profiles of ZEN-3219 and ARV-771 is hampered by the limited publicly available data for ZEN-3219. However, the known properties of ARV-771 from preclinical studies provide a benchmark for what would be required for a comprehensive evaluation.

Table 1: Summary of Available Pharmacokinetic and Physicochemical Properties

Property	ZEN-3219	ARV-771
Mechanism of Action	BET Inhibitor	BET Degrader (PROTAC)
Molecular Weight ( g/mol )	Data not available	986.6
Topological Polar Surface Area (Ų)	Data not available	208
cLogD @ pH 7.4	Data not available	2.55
Aqueous Solubility (PBS, µM)	Data not available	17.8
In Vivo Cmax (mouse, 10 mg/kg s.c.)	Data not available	~1.2 µM
In Vivo Tmax (mouse, 10 mg/kg s.c.)	Data not available	~8 hours
In Vivo Efficacious Concentration	Data not available	>100 nM for 8-12 hours

Data for ARV-771 is derived from a study in a mouse xenograft model.

Experimental Protocols

ARV-771 In Vivo Pharmacokinetic Study in Mice

The pharmacokinetic profile of ARV-771 was evaluated in a mouse xenograft model of castration-resistant prostate cancer.

Experimental Workflow:

A Comparative Analysis of ZEN-3219 and GNE987 in Glioblastoma Cell Models

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of two bromodomain and extra-terminal (BET) inhibitors, ZEN-3219 and GNE987, in the context of glioblastoma (GBM) cell models. This document summarizes the available experimental data, details relevant methodologies, and visualizes key pathways and workflows to aid in the evaluation of these compounds for further research and development.

Introduction

Glioblastoma is the most aggressive and common primary brain tumor in adults, with a dismal prognosis despite multimodal treatment strategies. The Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, have emerged as promising therapeutic targets in glioblastoma due to their role in regulating the transcription of key oncogenes such as c-Myc. This guide focuses on two BET inhibitors: ZEN-3219, a known BET inhibitor, and GNE987, a novel BRD4 inhibitor that has been investigated for its anti-glioblastoma effects.

Performance Comparison: ZEN-3219 vs. GNE987

GNE987: A BRD4 Degrader with Demonstrated Anti-Glioblastoma Activity

GNE987 has been shown to act as a potent BRD4 inhibitor in glioblastoma cells. Its mechanism involves the degradation of BRD4, leading to the inhibition of proliferation, cell cycle arrest, and induction of apoptosis in vitro and in vivo.[1] A key downstream effect of GNE987 is the significant reduction of c-Myc protein levels.[1][2] Furthermore, GNE987 has been found to downregulate the transcription of S100A16 by affecting H3K27Ac, and S100A16 has been identified as crucial for glioblastoma cell growth.[1]

ZEN-3219: A BET Inhibitor with Potential for Glioblastoma Research

ZEN-3219 is a known inhibitor of the BET family proteins. While specific studies detailing its effects on glioblastoma cell models are not publicly available, its inhibitory activity against BRD4 bromodomains suggests potential relevance for glioblastoma research.

Quantitative Data Summary

The following tables summarize the available quantitative data for GNE987 and ZEN-3219. It is important to note the absence of specific data for ZEN-3219 in glioblastoma cell lines.

Table 1: In Vitro Efficacy of GNE987 in Glioblastoma Cell Lines

Cell Line	Assay	IC50	Time Point
U87	Cell Viability	~10-20 nM	3 days
LN229	Cell Viability	~10-20 nM	3 days
U251	Cell Viability	~20-40 nM	3 days
A172	Cell Viability	~40-60 nM	3 days

Data sourced from multiple studies.

Table 2: Inhibitory Activity of ZEN-3219 against BRD4 Bromodomains

Target	IC50
BRD4(BD1)	0.48 µM
BRD4(BD2)	0.16 µM
BRD4(BD1BD2)	0.47 µM

This data reflects the biochemical potency of ZEN-3219 against isolated bromodomains and not its cellular efficacy in glioblastoma.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams are provided in DOT language for use with Graphviz.

Signaling Pathway of GNE987 in Glioblastoma

Caption: GNE987 inhibits BRD4, leading to reduced c-Myc and S100A16 expression.

Experimental Workflow for Cell Viability (MTT Assay)

Caption: Workflow for assessing cell viability using the MTT assay.

Experimental Workflow for Western Blotting

Caption: General workflow for Western blotting analysis.

Experimental Protocols

Detailed methodologies for the key experiments cited in the context of GNE987 are provided below. These protocols can serve as a reference for designing studies with ZEN-3219 in glioblastoma cell models.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Glioblastoma cell lines (e.g., U87, LN229, U251, A172) are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound (GNE987 or ZEN-3219) for the desired time period (e.g., 72 hours).

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Data Acquisition: The absorbance is measured at a wavelength of 570 nm using a microplate reader. Cell viability is calculated as a percentage of the control (untreated) cells.

Western Blotting

• Cell Lysis: Glioblastoma cells are treated with the test compound for the specified duration. Following treatment, cells are washed with PBS and lysed using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the cell lysates is determined using a protein assay kit (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a PVDF or nitrocellulose membrane.

• Immunoblotting: The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature. The membrane is then incubated with primary antibodies against the target proteins (e.g., BRD4, c-Myc, cleaved PARP, and a loading control like GAPDH or β-actin) overnight at 4°C. After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Glioblastoma cells are treated with the test compound for the indicated time.

• Cell Harvesting: Both floating and adherent cells are collected, washed with cold PBS, and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension, and the cells are incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

Conclusion

The available evidence strongly supports the anti-glioblastoma activity of GNE987, mediated through the degradation of BRD4 and subsequent downregulation of key oncogenic pathways involving c-Myc and S100A16.[1] Quantitative data from cell viability assays in various glioblastoma cell lines demonstrate its potency in the nanomolar range.

For ZEN-3219, while its biochemical activity as a BET inhibitor is established, there is a notable absence of published data on its specific effects in glioblastoma cell models. Therefore, a direct, data-driven comparison of its performance against GNE987 in this context is not possible at this time. Future studies are warranted to elucidate the potential of ZEN-3219 in glioblastoma, including its effects on cell viability, apoptosis, and the c-Myc signaling pathway. The experimental protocols detailed in this guide for GNE987 can provide a framework for such investigations. Researchers are encouraged to conduct head-to-head studies to directly compare the efficacy and mechanisms of these two BET inhibitors in relevant glioblastoma models.

References

• 1. BET protein inhibition sensitizes glioblastoma cells to temozolomide treatment by attenuating MGMT expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Real-Time Viability & Apoptosis Analysis in Malignant Glioma Models [moleculardevices.com]

Safety & Regulatory Compliance

Navigating the Disposal of ZEN-3219: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the proper handling and disposal of investigational compounds like ZEN-3219 are paramount for ensuring laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) containing detailed disposal procedures for ZEN-3219 is not publicly available through general searches, this guide provides a comprehensive framework for its proper management, drawing upon established principles of laboratory safety and chemical waste disposal.

Researchers must obtain the specific Safety Data Sheet (SDS) for ZEN-3219 from the supplier before handling or disposing of the compound. The SDS is the primary source of information regarding the specific hazards, handling precautions, and appropriate disposal methods for a chemical.

Immediate Safety and Handling Precautions

Prior to obtaining the specific SDS, researchers should handle ZEN-3219 with a high degree of caution, assuming it may be hazardous. The following general safety protocols are recommended:

Precaution Category	Recommended Actions
Personal Protective Equipment (PPE)	Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.
Ventilation	Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.
Spill Management	In the event of a spill, isolate the area and prevent the spread of the material. Use an appropriate absorbent material for liquid spills. Avoid generating dust from solid material. Follow your institution's established spill response procedures.
Storage	Store ZEN-3219 in a cool, dry, and well-ventilated area, away from incompatible materials. Refer to the supplier's initial product information for any specific storage temperature requirements.

Step-by-Step Disposal Workflow

The proper disposal of ZEN-3219, as with any laboratory chemical, follows a structured process. The workflow diagram below illustrates the key steps researchers should take.

Caption: A workflow for the safe and compliant disposal of ZEN-3219.

Experimental Protocols for Waste Neutralization (Hypothetical)

It is critical to note that the following protocols are hypothetical and should not be implemented without first consulting the official ZEN-3219 SDS and your institution's EHS department. The appropriate neutralization method depends entirely on the chemical properties and reactivity of the compound.

Should the SDS indicate that ZEN-3219 is, for example, an acidic or basic compound, a carefully controlled neutralization process might be permissible.

Hypothetical Protocol for an Acidic Compound:

• Preparation: Work in a chemical fume hood and wear appropriate PPE. Prepare a dilute solution of a weak base (e.g., 1M sodium bicarbonate).

• Dilution: Slowly add the ZEN-3219 waste to a large volume of cold water in a suitable container to dissipate any heat generated.

• Neutralization: While stirring gently, slowly add the weak base to the diluted ZEN-3219 solution.

• Monitoring: Monitor the pH of the solution continuously with a calibrated pH meter.

• Endpoint: Continue adding the base until the pH is within the range acceptable for disposal in your local wastewater system (typically between 6.0 and 9.0).

• Disposal: Dispose of the neutralized solution down the drain with copious amounts of water, as permitted by your institution's EHS guidelines.

The Role of Institutional Environmental Health & Safety (EHS)

Your institution's EHS department is the definitive resource for guidance on chemical waste disposal. They can provide specific instructions based on local, state, and federal regulations and have established procedures for the collection and disposal of hazardous waste. Always consult with your EHS office before proceeding with the disposal of any new or unfamiliar chemical compound.

By prioritizing safety, obtaining the necessary documentation, and adhering to established institutional and regulatory guidelines, researchers can ensure the responsible disposal of ZEN-3219 and contribute to a safe and sustainable laboratory environment.

Navigating the Uncharted: A Safety-First Protocol for Handling ZEN-3219

Disclaimer: As of the latest literature review, "ZEN-3219" does not correspond to a publicly documented chemical entity. The following guidance is based on established best practices for handling novel or uncharacterized chemical compounds in a research and development setting. A comprehensive, compound-specific risk assessment is mandatory before commencing any experimental work.

This document provides a foundational framework for the safe handling and disposal of ZEN-3219, a hypothetical compound of interest for researchers, scientists, and drug development professionals. Our commitment is to empower your research with the highest standards of safety, building a foundation of trust through proactive and detailed operational guidance.

Immediate Safety and Logistical Information

Adherence to a stringent safety protocol is paramount when working with uncharacterized substances. The following table summarizes the recommended Personal Protective Equipment (PPE) for various laboratory operations involving ZEN-3219.

Operation	Engineering Controls	Hand Protection	Eye Protection	Respiratory Protection	Body Protection
Weighing and Aliquoting (Solid)	Chemical Fume Hood or Ventilated Balance Enclosure	Double Nitrile Gloves	Chemical Safety Goggles	N95 or higher rated respirator	Full-coverage Lab Coat
Solution Preparation	Chemical Fume Hood	Double Nitrile Gloves	Chemical Safety Goggles	As required by risk assessment	Full-coverage Lab Coat
In-vitro/In-vivo Administration	Biosafety Cabinet (if applicable) or Chemical Fume Hood	Double Nitrile Gloves	Chemical Safety Goggles with Face Shield	As required by risk assessment	Disposable Gown over Lab Coat
Waste Disposal	Chemical Fume Hood	Double Nitrile Gloves	Chemical Safety Goggles	As required by risk assessment	Full-coverage Lab Coat

Experimental Protocols: A Step-by-Step Guide to Safe Handling

The following protocols are designed to minimize exposure and ensure a safe laboratory environment when working with ZEN-3219.

Preparation and Weighing of Solid ZEN-3219

• Pre-operation:

  • Designate a specific area within a certified chemical fume hood for handling ZEN-3219.

  • Ensure all necessary PPE is donned correctly before entering the designated area.

  • Prepare all necessary equipment (e.g., spatulas, weigh boats, vials) within the fume hood.

• Weighing:

  • Perform all weighing operations within a ventilated balance enclosure or a chemical fume hood to contain any airborne particles.

  • Use dedicated, clearly labeled utensils for ZEN-3219.

  • Carefully transfer the desired amount of ZEN-3219 to a tared weigh boat.

• Post-weighing:

  • Securely cap the stock container of ZEN-3219.

  • Clean the balance and surrounding surfaces with an appropriate solvent (e.g., 70% ethanol, followed by water) to decontaminate.

  • Dispose of all contaminated disposables (e.g., weigh boats, gloves) in a designated hazardous waste container.

Solution Preparation

• Solvent Addition:

  • Within the chemical fume hood, add the desired solvent to the vessel containing the weighed ZEN-3219.

  • Use a vortex mixer or sonicator as needed to ensure complete dissolution.

• Storage:

  • Clearly label the solution with the compound name (ZEN-3219), concentration, solvent, date of preparation, and your initials.

  • Store the solution in a secondary container in a designated, secure location according to its stability and storage requirements.

Disposal Plan

• Solid Waste:

  • All solid waste contaminated with ZEN-3219 (e.g., gloves, weigh boats, paper towels) must be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste:

  • Collect all liquid waste containing ZEN-3219 in a dedicated, labeled, and sealed hazardous waste container.

  • Do not mix with other waste streams unless compatibility has been confirmed.

• Final Disposal:

  • Arrange for the disposal of all ZEN-3219 waste through your institution's Environmental Health and Safety (EHS) office.[1]

Visualizing the Workflow: Safe Handling of ZEN-3219

To further clarify the procedural flow of handling ZEN-3219, the following diagram illustrates the key stages and decision points, ensuring a logical and safe operational sequence.

Caption: Workflow for the safe handling of ZEN-3219 from receipt to disposal.

References

• 1. zen-bio.com [zen-bio.com]